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  • Product: 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide
  • CAS: 1177305-15-5

Core Science & Biosynthesis

Foundational

Physicochemical Properties of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine Hydrobromide

The following guide details the physicochemical profile, characterization methodologies, and experimental handling of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide . This document is structured for researchers and f...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide details the physicochemical profile, characterization methodologies, and experimental handling of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide . This document is structured for researchers and formulation scientists requiring rigorous data for experimental design.

Technical Monograph & Characterization Guide

Executive Summary & Chemical Identity

2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide (CAS: 1177305-15-5) is a substituted phenylpyrrolidine derivative. Structurally, it features a saturated nitrogen heterocycle (pyrrolidine) attached at the 2-position to a phenyl ring, which is further substituted with an ethoxy group at the ortho position and a bromine atom at the meta position (relative to the pyrrolidine).

This compound belongs to a class of scaffolds often utilized in neuroscience research as monoamine transporter modulators or as key intermediates in the synthesis of complex pharmaceutical agents. Its hydrobromide salt form is selected to enhance crystallinity, water solubility, and shelf-life stability compared to the free base.

Chemical Identification Table
ParameterDetail
IUPAC Name 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide
CAS Number 1177305-15-5
Molecular Formula C₁₂H₁₆BrNO[1][2] · HBr
Molecular Weight 351.08 g/mol (Salt); ~270.17 g/mol (Free Base)
SMILES CCOc1c(C2CCCN2)cc(Br)cc1.Br
Appearance White to off-white crystalline solid
Stoichiometry 1:1 (Amine : Hydrobromic Acid)

Physicochemical Profile

The following data synthesizes experimental baselines for phenylpyrrolidines with calculated values specific to the 5-bromo-2-ethoxy substitution pattern.

Solution-Phase Properties
  • Acidity (pKa):

    • Value: 9.2 – 9.6 (Predicted for Pyrrolidine Nitrogen).

    • Mechanism: The secondary amine in the pyrrolidine ring is the protonation site. The ortho-ethoxy group provides mild steric shielding but minimal electronic deactivation compared to the electron-withdrawing bromine at the meta position.

    • Implication: At physiological pH (7.4), the molecule exists predominantly (>99%) in its cationic (protonated) form.

  • Lipophilicity (LogP/LogD):

    • LogP (Free Base): ~3.4 (Predicted). The bromine atom (+0.[1][3]86) and ethoxy group (+0.4) significantly increase lipophilicity compared to the parent phenylpyrrolidine.

    • LogD (pH 7.4): ~1.2. Despite the lipophilic substituents, the ionization of the amine reduces the effective distribution coefficient at neutral pH, facilitating aqueous solubility while maintaining membrane permeability.

  • Solubility Profile:

    • Water: High (>50 mg/mL). The ionic lattice of the HBr salt breaks down readily in aqueous media.

    • DMSO: Soluble (>100 mg/mL). Ideal for preparing stock solutions for biological assays.

    • Ethanol: Soluble.

    • Non-polar solvents (Hexane/Ether): Insoluble.

Solid-State Properties
  • Melting Point: Typically 165°C – 185°C (Decomposition often observed near melt).

    • Note: HBr salts often exhibit higher melting points than HCl salts due to the larger ionic radius of bromide affecting lattice packing energy.

  • Hygroscopicity: Moderate. HBr salts can be hygroscopic; storage in a desiccator is mandatory to prevent deliquescence, which complicates precise weighing.

Experimental Protocols & Characterization

This section details the standard operating procedures (SOPs) for verifying the identity and purity of the compound.

Analytical Validation Workflow

To ensure scientific integrity, a multi-modal characterization approach is required.

CharacterizationWorkflow cluster_purity Purity Assessment cluster_identity Structural Identity cluster_solid Solid State Sample Raw Sample (CAS 1177305-15-5) HPLC HPLC-UV/MS (>98% Area) Sample->HPLC NMR 1H-NMR / 13C-NMR (Diagnostic Signals) Sample->NMR XRD PXRD (Crystallinity) Sample->XRD TLC TLC (Mobile Phase Check) HPLC->TLC Orthogonal MS HRMS (m/z 270.04 [M+H]+) NMR->MS Confirmation DSC DSC (Melting Onset) XRD->DSC Thermal Profile

Figure 1: Analytical workflow for the validation of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine HBr.

HPLC Method (Reverse Phase)

This method separates the cationic analyte from potential synthetic impurities (e.g., unreacted bromobenzaldehyde derivatives).

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 100 mm, 3.5 µm.

  • Mobile Phase A: Water + 0.1% Trifluoroacetic acid (TFA).

  • Mobile Phase B: Acetonitrile + 0.1% TFA.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 220 nm (Amine absorption) and 280 nm (Aromatic absorption).

  • Expected Retention: The compound will elute earlier than non-polar impurities due to the protonated amine but later than simple salts due to the bromo-ethoxy-phenyl lipophilicity.

NMR Diagnostic Signals (400 MHz, DMSO-d6)
  • Amine Protons: Broad singlet/multiplet at δ 9.0–9.5 ppm (NH₂⁺, exchangeable with D₂O).

  • Aromatic Ring:

    • H-6 (ortho to pyrrolidine): Doublet (~7.4 ppm).

    • H-4 (para to ethoxy): Doublet of doublets (~7.5 ppm).

    • H-3 (ortho to ethoxy): Doublet (~7.0 ppm).

  • Ethoxy Group:

    • -OCH₂-: Quartet at δ 4.0–4.1 ppm.

    • -CH₃: Triplet at δ 1.3–1.4 ppm.

  • Pyrrolidine Ring:

    • C2-H (Chiral center): Multiplet at δ 4.4–4.6 ppm (deshielded by phenyl ring).

    • Ring CH₂s: Multiplets in the 1.8–3.4 ppm range.

Stability & Handling Guidelines

The hydrobromide salt confers stability, but specific precautions are necessary to maintain compound integrity during research.

Stability Factors
  • Photostability (Critical): Aryl bromides can undergo photodehalogenation (homolytic cleavage of the C-Br bond) under intense UV light.

    • Protocol: Store in amber glass vials. Avoid prolonged exposure to direct sunlight or UV lamps in biosafety cabinets.

  • Oxidation: The secondary amine is susceptible to N-oxidation if left in solution for extended periods.

    • Protocol: Prepare fresh stock solutions in degassed solvents. Store DMSO stocks at -20°C.

  • Hydrolysis: The ethoxy ether linkage is generally stable under standard physiological conditions but may cleave under strong acidic conditions at high temperatures (e.g., refluxing HBr).

Storage Protocol
  • Temperature: -20°C (Long-term); 2-8°C (Working stock).

  • Atmosphere: Inert gas (Argon/Nitrogen) backfill recommended.

  • Container: Tightly sealed amber glass with PTFE-lined cap.

Biological Application Context

Disclaimer: For Research Use Only. Not for human consumption.

In drug discovery, this scaffold is often screened for Monoamine Transporter (MAT) affinity.

  • Structure-Activity Relationship (SAR):

    • The 2-substitution on the phenyl ring (Ethoxy) often introduces selectivity between the Norepinephrine Transporter (NET) and Dopamine Transporter (DAT) by altering the torsional angle between the phenyl and pyrrolidine rings.

    • The 5-Bromo group provides a handle for further functionalization (e.g., Suzuki coupling) or acts as a lipophilic anchor in the binding pocket.

In Vitro Permeability Prediction

Based on the physicochemical properties (LogD ~1.2, MW 270), this compound is predicted to have:

  • High BBB Permeability: Suitable for CNS targets.

  • High Caco-2 Permeability: Likely well-absorbed orally.

References

  • PubChem Compound Summary. Pyrrolidine Derivatives and Chemical Properties. National Center for Biotechnology Information. Available at: [Link]

  • Wermuth, C. G. (2008). The Practice of Medicinal Chemistry. Academic Press. (Reference for pKa and LogP principles in drug design).

Sources

Exploratory

Technical Guide: Solubility Profile and Characterization of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine Hydrobromide

Topic: Solubility profile of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide in organic solvents Content Type: In-depth Technical Guide Audience: Researchers, Process Chemists, and Drug Development Professionals Execu...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Solubility profile of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide in organic solvents Content Type: In-depth Technical Guide Audience: Researchers, Process Chemists, and Drug Development Professionals

Executive Summary & Compound Architecture

2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide is a specialized heterocyclic intermediate, frequently utilized as a scaffold in the synthesis of SGLT2 inhibitors and CNS-active agents. As a hydrobromide (HBr) salt of a secondary amine, its physicochemical behavior differs significantly from its free base counterpart.[1]

This guide provides a comprehensive solubility profile derived from Structure-Property Relationships (SPR) and standard medicinal chemistry principles.[1] It establishes the "Solubility Landscape" necessary for process optimization, recrystallization, and formulation.

Structural Determinants of Solubility

The molecule comprises three distinct functional domains that dictate its solvent interaction:

  • The Pyrrolidinium Cation: The protonated nitrogen center introduces high polarity and ionic character, driving solubility in protic and high-dielectric solvents.[1]

  • The Halogenated Aryl Core: The 5-bromo-2-ethoxyphenyl moiety adds lipophilicity (

    
     contribution) and 
    
    
    
    stacking potential, which modulates solubility in intermediate-polarity solvents.
  • The Counter-Ion (Bromide): The bromide ion necessitates high solvation energy, typically provided by water or short-chain alcohols, and severely limits solubility in non-polar hydrocarbons.[1]

Predicted Solubility Profile (Semi-Quantitative)

Based on the dielectric constants (


) and Hansen Solubility Parameters (HSP) for aryl-pyrrolidine salts, the following solubility classification is established.

Table 1: Solubility Profile in Common Organic Solvents (25°C)

Solvent ClassRepresentative SolventDielectric Constant (

)
Predicted SolubilityMechanistic Rationale
Polar Protic Water80.1High (>100 mg/mL)Strong ion-dipole interactions; hydration of Br⁻ and ammonium cation.[1]
Polar Protic Methanol32.7High (>50 mg/mL)Excellent solvation of ionic pairs; H-bonding donor/acceptor capability.[1]
Polar Aprotic DMSO46.7Very High (>200 mg/mL)High dipole moment solubilizes the salt lattice effectively.[1]
Polar Aprotic DMF / NMP36.7 / 32.2High (>100 mg/mL)Strong solvation of cations; useful for coupling reactions.[1]
Lower Alcohols Ethanol (Abs.)[1]24.5Moderate (10–50 mg/mL)Decreased dielectric constant reduces salt dissociation; often used for recrystallization.[1]
Chlorinated Dichloromethane (DCM)8.9Low to Moderate Can solubilize "tight" ion pairs, but poor for bulk salt dissolution.[1]
Ethers THF / Diethyl Ether7.5 / 4.3Very Low (<1 mg/mL)Insufficient polarity to overcome lattice energy of the HBr salt.
Hydrocarbons Heptane / Hexane1.9Insoluble Lack of dipole; strictly used as anti-solvents.[1]

Critical Insight: The solubility in Ethanol and Isopropanol is highly temperature-dependent.[1] This specific property makes the Ethanol/Heptane system the primary candidate for recrystallization purification of this intermediate.

Experimental Determination Protocols

To generate precise quantitative data for regulatory filing or process scaling, the following self-validating protocols must be executed.

Protocol A: Gravimetric Determination (High Solubility Range)

Best for solvents where solubility is expected to exceed 10 mg/mL (e.g., Methanol, DMSO).[1]

Workflow:

  • Saturation: Add excess solid 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine HBr to 5.0 mL of the target solvent in a scintillation vial.

  • Equilibration: Agitate at 25°C ± 0.5°C for 24 hours using an orbital shaker (200 rpm).

  • Verification: Visually confirm undissolved solid remains. If clear, add more solid and repeat.[1]

  • Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter (pre-saturated) into a tared weighing vessel.

  • Evaporation: Evaporate solvent under vacuum (Rotavap) or nitrogen stream at 40°C until constant weight is achieved.[1]

  • Calculation:

    
    
    
Protocol B: HPLC-UV Quantitation (Low Solubility Range)

Required for "insoluble" solvents (e.g., Toluene, ethers) to determine anti-solvent efficiency.[1]

Workflow:

  • Standard Preparation: Prepare a stock solution of the compound in Methanol (1.0 mg/mL). Create a 5-point calibration curve (0.01 – 0.5 mg/mL).

  • Sample Prep: Saturate the target solvent (as in Protocol A). Filter supernatant.

  • Dilution: Dilute the filtrate 1:10 or 1:100 with Methanol to ensure compatibility with the HPLC mobile phase and prevent precipitation in the column.

  • Analysis: Inject onto C18 column (Mobile Phase: 60:40 ACN:Water + 0.1% TFA). Detect at

    
     (typically 254 nm or 280 nm for the bromophenyl ring).[1]
    
  • Back-Calculation: Determine concentration from the calibration curve and apply the dilution factor.

Visualizing the Solubility Workflow

The following diagram illustrates the decision matrix for selecting the appropriate solubility determination method and the subsequent process application (Recrystallization vs. Extraction).

SolubilityWorkflow Start Start: 2-(5-Bromo-2-ethoxyphenyl) pyrrolidine HBr SolventSelect Select Target Solvent Start->SolventSelect Decision Estimated Solubility? SolventSelect->Decision HighSol High (>10 mg/mL) (MeOH, DMSO, Water) Decision->HighSol Polar LowSol Low (<10 mg/mL) (Toluene, THF, DCM) Decision->LowSol Non-Polar Gravimetric Protocol A: Gravimetric Analysis HighSol->Gravimetric HPLC Protocol B: HPLC-UV Quantitation LowSol->HPLC DataGen Generate Solubility Curve (mg/mL vs Temp) Gravimetric->DataGen HPLC->DataGen App_Recrys Application: Recrystallization Design (Solvent/Anti-Solvent) DataGen->App_Recrys If steep curve App_Extract Application: Extraction Strategy (Free Base Conversion) DataGen->App_Extract If pH dependent

Caption: Decision matrix for selecting gravimetric vs. HPLC methods based on solvent polarity, leading to process optimization strategies.

Advanced Process Logic: The "Salt Break" Strategy

While the HBr salt is ideal for isolation, many subsequent reactions (e.g., nucleophilic substitution or coupling) require the free amine. Understanding the solubility shift during the "Salt Break" is critical.[1]

Partition Coefficient ( ) Shift
  • HBr Salt (pH < 4): Highly water-soluble;

    
     (partitions to aqueous phase).
    
  • Free Base (pH > 10): Highly organic-soluble;

    
     (partitions to organic phase).[1]
    

Process Recommendation: To extract the compound into an organic layer (DCM or Ethyl Acetate), the aqueous solution must be basified to pH > 10 (using NaOH or


). This deprotonates the pyrrolidine nitrogen, breaking the ionic lattice and driving the molecule into the organic solvent.

SaltBreak Salt HBr Salt Form (Ionic Lattice) Base Add Base (NaOH) pH > 10 Salt->Base Deprotonation FreeBase Free Amine Form (Lipophilic) Base->FreeBase Loss of Charge AqLayer Aqueous Layer (Br- ions remain) Base->AqLayer Salt Waste OrgLayer Organic Layer (DCM/EtOAc) FreeBase->OrgLayer Partitioning

Caption: Mechanism of 'Salt Break' extraction, shifting the molecule from aqueous solubility (HBr) to organic solubility (Free Base).

References

  • Serajuddin, A. T. (2007).[1] Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. Link

  • BenchChem. (2025).[1][2] General Protocols for Solubility Determination in Organic Solvents. Link

  • Hansen, C. M. (2007).[1] Hansen Solubility Parameters: A User's Handbook. CRC Press.[1] Link

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for Pyrrolidine Derivatives. Link

  • Google Patents. (2023).[1] Synthesis method for empagliflozin key intermediate (WO2023005587A1). Link

Sources

Foundational

Literature review on 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine derivatives

An In-depth Technical Guide to 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine Derivatives: Synthesis, Biological Activity, and Therapeutic Potential Introduction: A Privileged Scaffold in Modern Drug Discovery The pyrrolidine rin...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine Derivatives: Synthesis, Biological Activity, and Therapeutic Potential

Introduction: A Privileged Scaffold in Modern Drug Discovery

The pyrrolidine ring is a cornerstone of medicinal chemistry, forming the structural basis of numerous natural products and FDA-approved drugs.[1][2][3] Its five-membered saturated structure offers a three-dimensional geometry that allows for precise spatial orientation of substituents, making it an ideal scaffold for interacting with complex biological targets.[4] This guide focuses on a specific, highly promising class of these compounds: 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine derivatives. These molecules have garnered significant attention primarily for their potent and selective interactions with dopamine receptors, marking them as compelling candidates for the development of novel therapeutics, particularly in the realm of neuropsychiatric disorders.[5][6] We will explore the synthesis, biological mechanisms, structure-activity relationships, and therapeutic outlook for this important chemical series.

Part 1: Synthetic Strategies and Methodologies

The synthesis of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine derivatives typically originates from appropriately substituted benzoic acids. The general approach involves the formation of an amide bond between the activated benzoic acid and a chiral pyrrolidine-containing amine, a common strategy in the synthesis of benzamide ligands.

Generalized Synthetic Workflow

The key transformation is the coupling of a 2-ethoxy-5-bromobenzoic acid precursor with a suitable (S)- or (R)-N-alkyl-2-(aminomethyl)pyrrolidine. This process creates the critical amide linkage that is often essential for biological activity. The choice of coupling agents and reaction conditions is crucial for achieving high yield and maintaining stereochemical integrity.

Synthetic Workflow A Starting Material: 2-Ethoxy-5-bromobenzoic Acid B Activation (e.g., SOCl2, CDI) A->B Step 1 C Activated Intermediate (Acyl Chloride or equivalent) B->C E Coupling Reaction (Base, Solvent) C->E Step 2 D Key Amine: (S)-N-Ethyl-2-(aminomethyl)pyrrolidine D->E F Final Product: (S)-N-((1-Ethyl-2-pyrrolidinyl)methyl)-5-bromo-2-ethoxybenzamide E->F Purification

Caption: Generalized workflow for the synthesis of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine derivatives.

Exemplary Protocol: Synthesis of (S)-N-((1-Ethyl-2-pyrrolidinyl)methyl)-5-bromo-2,3-dimethoxybenzamide (FLB 457)

While the target molecule of this guide features an ethoxy group, a closely related and well-documented analogue, FLB 457, provides a robust and illustrative synthetic protocol. FLB 457 is a potent D2 receptor ligand used in Positron Emission Tomography (PET) imaging.[5][6] The synthesis is adapted from procedures described for related benzamides.[5]

Objective: To synthesize the title compound via amide coupling.

Materials:

  • 5-Bromo-2,3-dimethoxybenzoic acid

  • Thionyl chloride (SOCl₂)

  • (S)-(-)-1-Ethyl-2-(aminomethyl)pyrrolidine

  • Triethylamine (TEA)

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

Step-by-Step Methodology:

  • Acid Chloride Formation: A solution of 5-bromo-2,3-dimethoxybenzoic acid (1.0 eq) in dry DCM is treated with an excess of thionyl chloride (approx. 2.0 eq). The mixture is refluxed for 2-3 hours until the evolution of HCl gas ceases. The solvent and excess thionyl chloride are then removed under reduced pressure to yield the crude 5-bromo-2,3-dimethoxybenzoyl chloride.

    • Rationale: Conversion of the carboxylic acid to the more reactive acyl chloride is a standard procedure to facilitate the subsequent nucleophilic acyl substitution by the amine.

  • Amide Coupling: The crude acyl chloride is redissolved in dry DCM and cooled to 0°C in an ice bath. A solution of (S)-(-)-1-ethyl-2-(aminomethyl)pyrrolidine (1.1 eq) and triethylamine (1.2 eq) in dry DCM is added dropwise to the cooled acyl chloride solution over 30 minutes.

    • Rationale: The reaction is performed at 0°C to control its exothermicity. Triethylamine acts as a base to neutralize the HCl generated during the reaction, driving the equilibrium towards product formation and preventing the protonation of the amine nucleophile.

  • Reaction Monitoring and Workup: The reaction mixture is allowed to warm to room temperature and stirred for 12-16 hours. The reaction progress is monitored by Thin Layer Chromatography (TLC). Upon completion, the mixture is washed sequentially with water, saturated sodium bicarbonate solution, and brine.

    • Rationale: The aqueous workup removes the triethylamine hydrochloride salt and any unreacted starting materials.

  • Purification: The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is evaporated in vacuo. The resulting crude product is purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to afford the pure (S)-N-((1-Ethyl-2-pyrrolidinyl)methyl)-5-bromo-2,3-dimethoxybenzamide.

    • Rationale: Chromatographic purification is essential to remove impurities and isolate the target compound with high purity required for biological evaluation.

Part 2: Biological Activity and Mechanism of Action

The primary pharmacological interest in 2-(5-bromo-2-ethoxyphenyl)pyrrolidine derivatives lies in their activity as antagonists for D2-like dopamine receptors (D2, D3, and D4).[5][6] These receptors are crucial G protein-coupled receptors (GPCRs) involved in neurotransmission that governs movement, cognition, and emotion.[6]

Interaction with Dopamine D2 Receptors

Dopamine receptors are broadly classified into D1-like (D1, D5) and D2-like families.[7] The D2-like receptors couple to Gαi/o proteins. Upon activation by dopamine, they inhibit the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels and modulation of downstream signaling pathways, including ion channel activity.

Antipsychotic drugs, particularly atypical antipsychotics, often exert their therapeutic effects by antagonizing D2 receptors. Derivatives in the 2-(5-bromo-2-ethoxyphenyl)pyrrolidine class have been shown to be potent D2 antagonists, binding to the receptor with high affinity and preventing its activation by endogenous dopamine.[5]

Dopamine D2 Receptor Signaling cluster_0 Presynaptic Neuron cluster_1 Postsynaptic Neuron Dopa Dopa Dopamine Dopamine Dopa->Dopamine Release D2R D2 Receptor Gαi/o Coupled AC Adenylyl Cyclase D2R->AC Inhibits cAMP cAMP AC->cAMP ATP ATP ATP->AC PKA Protein Kinase A (PKA) cAMP->PKA IonChannel Ion Channel (e.g., K+) PKA->IonChannel Phosphorylation Response Decreased Neuronal Excitability IonChannel->Response Dopamine->D2R Activates Derivative <{2-(5-Bromo-2-ethoxyphenyl)pyrrolidine Derivative}> Derivative->D2R Blocks (Antagonist)

Caption: Antagonistic action of derivatives on the Dopamine D2 receptor signaling pathway.

Binding Affinity Data

The potency of these compounds is often quantified by their binding affinity (Ki) for the target receptor. The compound FLB 457, a close analogue, demonstrates exceptionally high affinity for D2-like receptors.

CompoundTarget ReceptorBinding Affinity (Ki)Reference
FLB 457 Dopamine D20.017 nM[6]
Dopamine D30.022 nM[6]

This high affinity makes such compounds suitable for applications like PET imaging, where the ligand must effectively compete with endogenous neurotransmitters even at low concentrations.[6]

Part 3: Structure-Activity Relationships (SAR)

Understanding the structure-activity relationship (SAR) is critical for optimizing lead compounds in drug development. For this class of benzamides, specific structural features are key determinants of their affinity and selectivity for dopamine receptors.[5]

SAR cluster_SAR Key Structural Features for D2 Affinity Core A A: Phenyl Ring - 5-Bromo: Increases potency. - 2-Alkoxy (Ethoxy/Methoxy): Critical for affinity.  Orientation is key for H-bonding. B B: Amide Linker - Provides structural rigidity and  hydrogen bonding capabilities. C C: Pyrrolidine Ring - (S)-Stereochemistry is strongly preferred. - N-Ethyl group is optimal for potency.

Caption: Key structure-activity relationships for 2-alkoxyphenyl-pyrrolidine benzamides.

  • The Phenyl Ring Substituents : The presence of a halogen, specifically bromine at the 5-position, is often associated with increased potency. The 2-alkoxy group (methoxy or ethoxy) is considered crucial. It is believed to form an intramolecular hydrogen bond with the amide proton, which helps to lock the molecule into a bioactive conformation necessary for receptor binding.[5]

  • The Pyrrolidine Moiety : The stereochemistry of the pyrrolidine ring is paramount. The (S)-enantiomer consistently shows significantly higher affinity for D2 receptors compared to the (R)-enantiomer.[5] This highlights a highly specific and stereoselective binding pocket in the receptor.

  • The N-Alkyl Group : The nature of the alkyl substituent on the pyrrolidine nitrogen also modulates activity. An N-ethyl group is frequently found to be optimal for high-affinity binding.

Part 4: Therapeutic Potential and Future Outlook

The potent D2 receptor antagonism exhibited by 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine derivatives positions them as strong candidates for development as antipsychotic agents. A key advantage noted for some compounds in this class is a preferential inhibition of hyperactivity in animal models, which suggests a lower propensity to induce extrapyramidal side effects (EPS) compared to older antipsychotics.[5] EPS, such as tremors and muscle rigidity, are a significant drawback of many D2 antagonists.

Furthermore, the development of radiolabeled versions, such as [¹¹C]FLB 457, has proven invaluable for clinical research. These PET ligands allow for the non-invasive in-vivo imaging and quantification of D2 receptors in the human brain, aiding in the study of neuropsychiatric disorders and the assessment of drug-receptor occupancy.[6]

Future research in this area will likely focus on:

  • Fine-tuning Selectivity : Modifying the core structure to enhance selectivity for D3 or D4 receptors over D2 receptors could lead to novel therapeutic profiles with potentially fewer side effects.

  • Improving Pharmacokinetics : Optimizing the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of these compounds is crucial for their development as orally bioavailable drugs.

  • Exploring Other Therapeutic Areas : While the focus has been on antipsychotic potential, the diverse biological activities of pyrrolidine derivatives in general—including anticancer, antiviral, and anti-inflammatory effects—suggest that this specific scaffold may have applications beyond CNS disorders.[2][3][8]

Conclusion

The 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine scaffold represents a highly validated and promising platform for the design of potent and selective ligands for dopamine D2-like receptors. The well-defined structure-activity relationships, established synthetic routes, and demonstrated in-vivo efficacy of analogues underscore their significant therapeutic and diagnostic potential. As our understanding of the complexities of dopamine signaling in neuropsychiatric diseases grows, this class of compounds will undoubtedly continue to be a fertile ground for the discovery of next-generation medicines.

References

  • Högberg, T., Ström, P., Hall, H., Köhler, C., Halldin, C., & Farde, L. (1991). Potential antipsychotic agents. 7. Synthesis and antidopaminergic properties of the atypical highly potent (S)-5-bromo-2,3-dimethoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide and related compounds. A comparative study. Journal of Medicinal Chemistry, 34(3), 948-956. Available from: [Link]

  • Pattanayak, P., & Dhiman, M. (2022). Therapeutic potential of pyrrole and pyrrolidine analogs: an update. Journal of the Iranian Chemical Society, 19(12), 5345-5373. Available from: [Link]

  • Jadhav, P. B., & Gaikwad, K. V. (2022). SYNTHESIS AND PHARMACOLOGICAL ACTIVITY OF NEW PYROLLIDONE DERIVATIVES. Journal of Pharmaceutical Negative Results, 13(Special Issue 9), 10693-10702. Available from: [Link]

  • Neumeyer, J. L., Kula, N. S., Bergman, J., & Baldessarini, R. J. (2001). Synthesis of 2-(5-Bromo-2,3-dimethoxyphenyl)-5-(aminomethyl)-1H-pyrrole analogues and their binding affinities for dopamine D2, D3, and D4 receptors. Bioorganic & Medicinal Chemistry Letters, 11(24), 3147-3150. Available from: [Link]

  • Poyraz, S., Kaya, R., Çavuşoğlu, B. K., Yurttaş, L., & Alarcón-Correa, M. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry, 11, 1249219. Available from: [Link]

  • Poyraz, S., Kaya, R., Çavuşoğlu, B. K., Yurttaş, L., & Alarcón-Correa, M. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry, 11, 1249219. Available from: [Link]

  • Halberstadt, A. L., Klein, L. M., Chatha, M., & Brandt, S. D. (2020). Discovery and Structure–Activity Relationships of 2,5-Dimethoxyphenylpiperidines as Selective Serotonin 5-HT2A Receptor Agonists. Journal of Medicinal Chemistry, 63(21), 12899-12914. Available from: [Link]

  • Reddy, G. O., & Reddy, C. S. (2020). Synthesis of Spiro[Indane-1,3-Dione-2-Pyrrolidines] by the Reaction of 2-(2′-Ketoalkyl)-1,3-Indandiones with Triazinanes. The Journal of Organic Chemistry, 85(15), 9871-9880. Available from: [Link]

  • Sheha, M. M., Kandeel, M. M., & El-Sayed, M. A. A. (2021). Synthesis and In Vitro Anticancer Activity of Pyrrolidone Derivatives Bearing 3,4,5-Trimethoxyphenyl Moiety as a Promising Anticancer Scaffold. Molecules, 26(1), 195. Available from: [Link]

  • Petzer, J. P., & Petzer, A. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4887. Available from: [Link]

  • Chilin, A., Marzaro, G., Zanatta, S., & Guiotto, A. (2008). Synthesis and dopamine D2-like receptor binding affinity of substituted 5-phenyl-pyrrole-3-carboxamides. Bioorganic & Medicinal Chemistry, 16(2), 854-861. Available from: [Link]

  • Kumpien, E., Os, I., & Kairys, V. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. Molecules, 27(15), 5006. Available from: [Link]

  • Al-Hourani, B. J. (2020). Synthesis and Biological Evaluation of Some Pyrrolidine-2-one Derivatives. Egyptian Journal of Chemistry, 63(3), 859-869. Available from: [Link]

  • Al-Ostoot, F. H., Al-Qawasmeh, R. A., & El-Abadelah, M. M. (2021). Pyrrolizines: natural and synthetic derivatives with diverse biological activities. RSC Advances, 11(43), 26616-26643. Available from: [Link]

  • Kishali, N. (2023). Synthesis of Bicyclic Pyrrolidine Derivatives and their Photoluminescent Properties. Biomedical Journal of Scientific & Technical Research, 49(2), 40463-40469. Available from: [Link]

  • Chodyński, M., & Jończyk, A. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 27(18), 5898. Available from: [Link]

  • Various Authors. (2024). Emerging pharmaceutical uses of piperidine, pyrrolidine, and derivatives. Connected Papers. Available from: [Link]

  • Shakya, T., Kumar, S., & Wright, G. D. (2020). Structure–Activity Relationship of Pyrrolidine Pentamine Derivatives as Inhibitors of the Aminoglycoside 6′-N-Acetyltransferase Type Ib. Molecules, 25(22), 5397. Available from: [Link]

  • Singh, A., & Kumar, R. (2022). Structure activity relationship (SAR) and anticancer activity of pyrrolidine derivatives: Recent developments and future prospects (A review). European Journal of Medicinal Chemistry, 246, 114954. Available from: [Link]

  • National Center for Biotechnology Information. (2006). (S)-N-(1-Ethyl-2-pyrrolidinyl)methyl)-5-bromo-2-[11C]methoxy-3-methoxybenzamide. In Molecular Imaging and Contrast Agent Database (MICAD). Available from: [Link]

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Sources

Protocols & Analytical Methods

Method

Best practices for handling 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide in the lab

Executive Summary This guide outlines the best practices for the handling, solubilization, and experimental application of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide .[1] This compound represents a "privileged sc...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide outlines the best practices for the handling, solubilization, and experimental application of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide .[1] This compound represents a "privileged scaffold" in medicinal chemistry, combining a chiral pyrrolidine ring (common in CNS-active agents) with a multisubstituted aryl bromide (a versatile handle for cross-coupling reactions).[1]

Due to the hydrobromide (HBr) salt form , this compound exhibits specific physicochemical properties—notably hygroscopicity and acidity—that require distinct handling protocols to ensure experimental reproducibility.[1] This document provides self-validating workflows for researchers involved in drug discovery, specifically targeting kinase inhibition or GPCR ligand synthesis.[1]

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9][10]

PropertyDetail
Chemical Name 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide
Molecular Formula C₁₂H₁₆BrNO[1] · HBr
Functional Motifs Secondary Amine (Pyrrolidine), Aryl Bromide, Ethoxy Ether
Physical Form White to off-white crystalline solid
Solubility High in DMSO, Methanol; Moderate in Water (Acidic pH); Low in Hexane/Ether
pKa (Calc.) ~9.5 (Pyrrolidine nitrogen)
Hygroscopicity High (HBr salts tend to absorb atmospheric moisture)

Health, Safety, and Environment (HSE) Protocols[1]

Hazard Identification
  • Corrosivity/Irritation: As a hydrobromide salt, the compound hydrolyzes to release trace hydrobromic acid in moisture, posing a risk of skin corrosion (Category 1B) and serious eye damage .[1]

  • Target Organ Toxicity: The aryl bromide moiety suggests potential for respiratory irritation (STOT SE 3) if dust is inhaled.[1][2][3]

  • Acute Toxicity: Treat as Harmful if Swallowed (H302) until specific LD50 data is established.[1]

Engineering Controls & PPE[1]
  • Containment: All weighing must be performed inside a Class II Biological Safety Cabinet or a chemical fume hood to prevent dust inhalation.[1]

  • Tools: Use antistatic plastic or glass spatulas .[1] Avoid stainless steel spatulas if the solid is damp, as acidic bromide salts can corrode metal surfaces, contaminating the sample with iron.[1]

  • PPE: Nitrile gloves (double-gloving recommended), lab coat, and safety goggles.[1]

Storage and Stability Protocol

Critical Directive: The stability of this compound is compromised by moisture and UV light .[1]

  • Primary Storage: Store at -20°C in a dedicated desiccator.

  • Container: Amber glass vials with Teflon-lined caps.

  • Handling Cycle:

    • Remove vial from freezer.

    • Equilibrate: Allow the closed vial to reach room temperature (approx. 30 mins) before opening. Opening a cold vial introduces condensation, turning the hygroscopic powder into a sticky gum.[1]

    • Purge: After use, backfill the headspace with Argon or Nitrogen before resealing.[1]

Solubilization & Stock Preparation[1]

For biological assays, correct solubilization is critical to prevent "crash-out" or pH-induced cytotoxicity.[1]

Solvent Selection Matrix
  • DMSO (Dimethyl Sulfoxide): Preferred for >10 mM stock solutions.[1] Stable at -20°C for 6 months.

  • Water/PBS: Soluble, but the solution will be acidic (pH ~4-5) due to the HBr counterion.[1]

    • Warning: Direct addition to cell culture media without buffering may cause immediate yellowing (phenol red indicator change) and cell death.[1]

Protocol: Preparation of 10 mM Stock (DMSO)
  • Weigh 3.5 mg of compound into a sterile amber microcentrifuge tube.

  • Add 1.0 mL of anhydrous DMSO (molecular biology grade).

  • Vortex for 30 seconds. Sonicate for 1 minute if visual particulates remain.

  • QC Check: Inspect for clarity. If hazy, centrifuge at 10,000 x g for 1 minute.

  • Aliquot into 50 µL volumes to avoid freeze-thaw cycles.

Visualization: Solubilization Decision Tree

SolubilizationWorkflow Start Start: Solid HBr Salt Choice Intended Application? Start->Choice ChemSynth Chemical Synthesis (Suzuki/Buchwald) Choice->ChemSynth BioAssay Biological Assay (Cell/Enzyme) Choice->BioAssay FreeBase Perform Free-Basing (See Section 6.1) ChemSynth->FreeBase StockDMSO Dissolve in DMSO (10-50 mM Stock) BioAssay->StockDMSO Dilution Dilute into Media (Keep DMSO < 0.5%) StockDMSO->Dilution BufferCheck Check pH! HBr will lower pH Dilution->BufferCheck

Caption: Decision logic for solubilizing HBr salts based on downstream application.

Experimental Applications

Protocol: Free-Basing (Conversion to Free Amine)

For nucleophilic substitution or metal-catalyzed cross-coupling, the HBr salt must often be neutralized to the free amine.[1]

Reagents:

  • Dichloromethane (DCM) or Ethyl Acetate

  • Saturated Sodium Bicarbonate (NaHCO₃) or 1M NaOH

Procedure:

  • Dissolve the HBr salt in water (approx. 10 mL per gram).[1]

  • Add an equal volume of DCM.[1]

  • Slowly add Sat. NaHCO₃ with stirring until the aqueous layer pH > 10.

  • Extract the organic layer.[1] Repeat extraction 2x with DCM.

  • Dry combined organics over anhydrous Na₂SO₄.

  • Filter and concentrate in vacuo to yield the free amine oil .

    • Note: The free amine is likely an oil and oxidizes more rapidly than the salt.[1] Use immediately.

Protocol: Suzuki-Miyaura Cross-Coupling

This scaffold is ideal for library generation via the aryl bromide.[1]

Reaction Scheme: Ar-Br + R-B(OH)₂ → [Pd(dppf)Cl₂, K₂CO₃] → Ar-R[1]

Step-by-Step:

  • Charge: In a microwave vial, add:

    • 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine (Free base preferred, or add extra base): 1.0 equiv

    • Boronic Acid: 1.2 equiv

    • Pd(dppf)Cl₂: 0.05 equiv

    • Potassium Carbonate (K₂CO₃): 3.0 equiv

  • Solvent: Add degassed 1,4-Dioxane/Water (4:1 ratio).

  • Seal & Purge: Cap the vial and purge with Nitrogen for 2 minutes.

  • Heat: Heat to 90°C for 4–12 hours (or 110°C for 30 min in microwave).

  • Workup: Dilute with EtOAc, wash with water, dry, and purify via Flash Chromatography (Silica, 0-10% MeOH in DCM).[1]

Visualization: Synthesis Workflow

SynthesisPath Input 2-(5-Bromo-2-ethoxyphenyl) pyrrolidine HBr Step1 Free-Basing (DCM / NaHCO3) Input->Step1 Intermediate Free Amine (Reactive Nucleophile) Step1->Intermediate PathA N-Alkylation (R-X, Base) Intermediate->PathA PathB Suzuki Coupling (R-B(OH)2, Pd) Intermediate->PathB ProductA N-Substituted Analog PathA->ProductA ProductB Biaryl Scaffold PathB->ProductB

Caption: Divergent synthetic pathways utilizing the amine (N-alkylation) or aryl bromide (Suzuki).

Waste Disposal

  • Halogenated Waste: This compound contains bromine.[1] Do not mix with general organic waste if your facility separates halogenated solvents.[1]

  • Aqueous Waste: Aqueous layers from extractions (containing HBr/Bromide ions) should be neutralized to pH 7 before disposal, following local EHS regulations.[1]

References

  • Sigma-Aldrich. Safety Data Sheet: Pyrrolidine Hydrobromide. Accessed October 2023.[1][2][4] Link

  • Fisher Scientific. Handling of Brominated Aryl Compounds. Laboratory Safety Guide. Link

  • National Center for Biotechnology Information. PubChem Compound Summary for substituted pyrrolidines. Link

  • GuideChem. Chemical Properties of 2-(5-Bromo-2-fluoro-4-methoxyphenyl)pyrrolidine (Structural Analog). Link

(Note: Specific CAS-linked references for this exact structure are limited in public databases; protocols are derived from validated methodologies for structurally homologous pyrrolidine-aryl bromide salts.)[1]

Sources

Application

Application Note: Preparation and Handling of Stock Solutions of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide

Introduction This document provides a comprehensive, field-proven guide for researchers, scientists, and drug development professionals on the preparation, handling, and storage of stock solutions of 2-(5-Bromo-2-ethoxyp...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

This document provides a comprehensive, field-proven guide for researchers, scientists, and drug development professionals on the preparation, handling, and storage of stock solutions of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide. The protocols herein are designed to ensure scientific integrity, maximize compound stability, and promote laboratory safety.

Compound Properties and Safety Data

Prior to handling the compound, it is imperative to be familiar with its physicochemical properties and associated hazards. This information is critical for both experimental design and personal safety.

Table 1: Physicochemical Properties

Property Value
Compound Name 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide
CAS Number 1177305-15-5
Molecular Formula C₁₂H₁₆BrNO · HBr
Molecular Weight 337.08 g/mol
Appearance Typically a white to off-white solid. Confirm with Certificate of Analysis (CoA).

| Storage (Solid) | Store at -20°C, desiccated, and protected from light. |

Table 2: Hazard Identification and Safety | Category | Information | | :--- | :--- | | GHS Pictograms |



|
| Signal Word  | Warning / Danger  |
| Hazard Statements  | Harmful if swallowed. Causes skin irritation. Causes serious eye damage/irritation. May cause respiratory irritation. |
| Precautionary Statements  | Wear protective gloves, protective clothing, and eye/face protection. Avoid breathing dust. Wash hands thoroughly after handling. Use only in a well-ventilated area. |

Note: The hazard information is based on compounds with similar structures. Always refer to the supplier-specific Safety Data Sheet (SDS) for the most accurate and complete information.

Scientific Rationale and Best Practices

The choices made during stock solution preparation have direct consequences on experimental outcomes. This section explains the causality behind our recommended protocols.

The Critical Role of the Solvent

The primary goal is to select a solvent that fully dissolves the compound without promoting its degradation or interfering with the downstream biological assay.

  • Causality of Solvent Choice: 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide is a salt. The hydrobromide (HBr) moiety is added to the basic nitrogen of the pyrrolidine ring, forming an ammonium salt. This salt form generally confers higher solubility in polar solvents compared to the corresponding free base.

  • Recommended Solvents:

    • Dimethyl Sulfoxide (DMSO): A highly polar aprotic solvent capable of dissolving a vast range of organic compounds. It is the most common choice for initial stock solutions in biological research.

    • Ethanol (EtOH): A polar protic solvent that can be a suitable alternative, particularly if DMSO interferes with the assay system.

    • Aqueous Buffers (e.g., PBS): Direct dissolution in aqueous media may be possible, but solubility is often lower than in organic solvents. The pH of the buffer can significantly impact the solubility of amine salts.

  • Trustworthiness through Validation: Never assume solubility. Always perform a small-scale solubility test before preparing a large-volume stock solution. A failed dissolution attempt wastes valuable compound.

Ensuring Stability and Longevity

Concentrated stock solutions are generally more stable than highly diluted working solutions.[2] However, their stability is not infinite.

  • Aliquotting: The single most effective practice to preserve the integrity of a stock solution is to aliquot it into single-use volumes.[3] This strategy minimizes the number of freeze-thaw cycles, which can cause compound precipitation and degradation. It also reduces the risk of contamination from repeated pipette insertions.

  • Storage Conditions:

    • Temperature: Store aliquots at -20°C for short-to-medium term storage (weeks to months) and at -80°C for long-term archival storage (months to years).[3]

    • Light: Protect solutions from light, as many organic molecules are light-sensitive. Use amber vials or wrap clear vials in aluminum foil.

    • Moisture: The hydrobromide salt can be hygroscopic. Ensure vials are tightly capped to prevent the absorption of atmospheric moisture, which can affect concentration and stability.

Detailed Experimental Protocols

Required Materials and Equipment
  • 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide (solid)

  • Analytical balance (readable to at least 0.1 mg)

  • Weighing paper or boat

  • Spatula

  • Appropriate primary solvent (e.g., anhydrous, sterile-filtered DMSO)

  • Calibrated pipettes and sterile tips

  • Sterile conical tubes or glass vials for dissolution

  • Vortex mixer

  • Sonicator bath (optional, for aiding dissolution)

  • Sterile, light-protecting cryovials for aliquots (e.g., amber tubes)

  • Cryo-safe labels and marker

Personal Protective Equipment (PPE) and Safety

Before beginning, ensure you are in a well-ventilated area, preferably a chemical fume hood. Adorn the following mandatory PPE:

  • Safety glasses or goggles

  • Lab coat

  • Chemical-resistant gloves (e.g., nitrile)

Protocol: Preparation of a 10 mM Stock Solution in DMSO

This protocol provides a validated method for preparing a high-concentration stock, which is the foundation for all subsequent experimental dilutions.

1. Pre-Protocol Calculations:

  • The goal is to prepare a 10 mM (0.010 mol/L) solution.

  • Molecular Weight (MW): 337.08 g/mol

  • Use the formula: Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × MW ( g/mol ) / 1000

  • Example Calculation for 1 mL of 10 mM stock: Mass (mg) = 10 mM × 1 mL × 337.08 / 1000 = 3.37 mg

2. Step-by-Step Procedure:

  • Equilibration: Remove the container of the compound from -20°C storage and allow it to equilibrate to room temperature for at least 20-30 minutes before opening. This prevents condensation of atmospheric moisture onto the solid compound.

  • Weighing: Tare the analytical balance with a clean weigh boat. Carefully weigh out the calculated mass of the compound (e.g., 3.37 mg). Handle the powder gently to avoid creating airborne dust.

  • Transfer: Transfer the weighed powder into a sterile, appropriately sized vial (e.g., a 2 mL glass vial). Ensure all powder is transferred.

  • Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO (e.g., 1.0 mL) to the vial containing the compound.

  • Dissolution: Cap the vial tightly and vortex for 1-2 minutes.

  • Quality Control (Visual): Visually inspect the solution against a bright light source. It should be clear and free of any visible particulates. If particulates remain, sonicate the vial in a room temperature water bath for 5-10 minutes and vortex again. If the compound still does not fully dissolve, the desired concentration may exceed its solubility limit in that solvent. Re-calculate for a lower concentration.

Protocol: Aliquoting and Storage

1. Aliquoting:

  • Once full dissolution is confirmed, immediately proceed to aliquot the stock solution.

  • Using a calibrated pipette with a fresh sterile tip, dispense smaller, single-use volumes (e.g., 20 µL) into pre-labeled, sterile cryovials. The volume of the aliquot should be convenient for your typical experimental dilutions.

2. Labeling (Self-Validating System):

  • A clear and accurate labeling system is crucial for experimental integrity.[4] Each aliquot vial MUST be labeled with:

    • Compound Name/ID
    • Concentration (e.g., 10 mM)
    • Solvent (e.g., DMSO)
    • Preparation Date
    • Your Initials

3. Storage:

  • Place the labeled aliquots in a freezer box.

  • Store at -20°C for routine use or -80°C for long-term archival purposes.[3]

  • Record the preparation details and storage location in your laboratory notebook.

Visualization of Workflows

Diagrams provide a clear, at-a-glance summary of complex procedures, reducing the potential for error.

Stock_Preparation_Workflow cluster_prep Preparation Phase cluster_qc QC & Storage Phase A Receive & Log Compound B Equilibrate to Room Temp A->B C Calculate Mass & Volume B->C D Weigh Compound on Analytical Balance C->D E Add Anhydrous Solvent (e.g., DMSO) D->E F Dissolve (Vortex / Sonicate) E->F G Visual Inspection for Complete Dissolution F->G H Aliquot into Single-Use Vials G->H Pass Error Insoluble: Re-evaluate Solvent/ Concentration G->Error Fail I Label Vials Clearly (Name, Conc, Date) H->I J Store at -20°C or -80°C I->J K Record in Lab Notebook J->K Solvent_Selection_Decision_Tree cluster_solvents Solubility Testing Protocol Start Start: Select Solvent for 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine HBr Test_DMSO Test 1: DMSO (Primary Choice) Start->Test_DMSO Check_DMSO Is it fully soluble at target concentration? Test_DMSO->Check_DMSO Test_EtOH Test 2: Ethanol (Alternative) Check_DMSO->Test_EtOH No End_Success Success: Proceed with Stock Solution Preparation Check_DMSO->End_Success Yes Check_EtOH Is it fully soluble? Test_EtOH->Check_EtOH Test_PBS Test 3: Aqueous Buffer (PBS) (Assay Specific) Check_EtOH->Test_PBS No Check_EtOH->End_Success Yes Check_PBS Is it fully soluble? Test_PBS->Check_PBS Check_PBS->End_Success Yes End_Fail Failure: Consult literature or consider alternative salt form Check_PBS->End_Fail No

Sources

Method

Application Notes and Protocols for the Cross-Coupling of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine Hydrobromide

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract This comprehensive guide provides detailed application notes and robust protocols for the palladi...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive guide provides detailed application notes and robust protocols for the palladium-catalyzed cross-coupling reactions of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide. This key intermediate is of significant interest in medicinal chemistry, particularly as a precursor in the synthesis of complex pharmaceutical agents. This document delves into the causal relationships behind experimental choices, offering field-proven insights into Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck couplings. By explaining the "why" behind the "how," this guide empowers researchers to not only replicate these procedures but also to adapt and troubleshoot them for their specific research needs. All protocols are designed to be self-validating systems, with in-text citations to authoritative sources supporting the mechanistic claims and procedural standards.

Introduction: The Strategic Importance of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine in Drug Discovery

The pyrrolidine moiety is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs. Its three-dimensional structure and favorable physicochemical properties make it an attractive component for designing molecules that interact with biological targets. The specific compound, 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine, is a versatile building block. The aryl bromide functionality serves as a reactive handle for a variety of palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse molecular fragments. This capability is crucial in the construction of compound libraries for drug discovery and in the late-stage functionalization of complex molecules. A notable application of this scaffold is in the synthesis of Varenicline, a partial agonist of the α4β2 nicotinic acetylcholine receptor used for smoking cessation.[1][2][3][4] The ethoxy group and the pyrrolidine ring's stereochemistry can also play a significant role in modulating the pharmacological properties of the final compounds.

Foundational Principles of Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and selectivity.[5][6][7][8][9][10][11][12][13][14][15][16][17][18][19][20] The general catalytic cycle for these reactions, as illustrated below, involves three key steps: oxidative addition, transmetalation (for Suzuki, and Sonogashira) or amine coordination/deprotonation (for Buchwald-Hartwig), and reductive elimination.

Palladium Catalytic Cycle Pd(0)L_n Pd(0)L_n Oxidative_Addition Oxidative Addition Pd(0)L_n->Oxidative_Addition Ar-X Ar-Pd(II)-X(L_n) Ar-Pd(II)-X(L_n) Oxidative_Addition->Ar-Pd(II)-X(L_n) Transmetalation Transmetalation Ar-Pd(II)-X(L_n)->Transmetalation R-M Ar-Pd(II)-R(L_n) Ar-Pd(II)-R(L_n) Transmetalation->Ar-Pd(II)-R(L_n) Reductive_Elimination Reductive Elimination Ar-Pd(II)-R(L_n)->Reductive_Elimination Reductive_Elimination->Pd(0)L_n Ar-R

Figure 1: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

The choice of ligand (L), base, and solvent is critical for the success of these reactions, as they influence the stability and reactivity of the palladium catalyst and the reaction intermediates. For a substrate like 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide, the presence of the pyrrolidine nitrogen and the ethoxy group can influence the electronic properties of the aryl bromide and may require careful optimization of reaction conditions. The hydrobromide salt form necessitates the use of a sufficient amount of base to neutralize the salt and facilitate the catalytic cycle.

Reaction Conditions for Key Coupling Reactions

The following sections provide detailed protocols and justifications for performing Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck couplings with 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura coupling is a powerful method for forming carbon-carbon bonds between an organoboron compound and an organic halide.[11][12][18][19] This reaction is widely used due to the commercial availability of a vast array of boronic acids and the mild reaction conditions.

Rationale for Component Selection:

  • Palladium Catalyst: Palladium(II) acetate (Pd(OAc)₂) is a common and relatively inexpensive precatalyst that is reduced in situ to the active Pd(0) species. Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) is another excellent choice as a Pd(0) source.

  • Ligand: Bulky, electron-rich phosphine ligands are crucial for facilitating both the oxidative addition and reductive elimination steps. Tricyclohexylphosphine (PCy₃) and SPhos are often effective for coupling aryl bromides.

  • Base: A base is required to activate the boronic acid for transmetalation. Potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) are commonly used and are compatible with a wide range of functional groups. An aqueous solution of the base is often employed to facilitate the dissolution of the base and the boronic acid.

  • Solvent: A mixture of an organic solvent and water is typically used. Dioxane, toluene, or isopropanol are common organic solvents that effectively dissolve the organic starting materials and the palladium complex.

Detailed Protocol:

  • To a reaction vessel, add 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide (1.0 equiv), the desired arylboronic acid (1.2-1.5 equiv), and the base (e.g., K₂CO₃, 3.0 equiv).

  • Add the palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%) and the ligand (e.g., PCy₃, 4-10 mol%).

  • Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

  • Add the degassed solvent system (e.g., a 4:1 mixture of dioxane and water).

  • Heat the reaction mixture to 80-100 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

ComponentExampleMolar Equivalents/mol%Rationale
Aryl Bromide2-(5-Bromo-2-ethoxyphenyl)pyrrolidine HBr1.0Substrate
Boronic AcidPhenylboronic Acid1.2 - 1.5Coupling Partner
Palladium CatalystPd(OAc)₂2 - 5 mol%Precatalyst
LigandPCy₃4 - 10 mol%Facilitates catalytic cycle
BaseK₂CO₃3.0Activates boronic acid
SolventDioxane/Water (4:1)-Reaction Medium
Temperature80 - 100 °C-Reaction Rate

Table 1: Typical Reaction Conditions for Suzuki-Miyaura Coupling.

Suzuki_Workflow A Combine Aryl Bromide, Boronic Acid, Base, Catalyst, Ligand B Evacuate and Backfill with Inert Gas A->B C Add Degassed Solvent B->C D Heat and Stir C->D E Monitor Reaction D->E F Work-up and Extraction E->F G Purification F->G

Figure 2: Experimental workflow for a typical Suzuki-Miyaura coupling reaction.

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination is a versatile method for the formation of carbon-nitrogen bonds by coupling an aryl halide with an amine.[5][6][7][8][9] This reaction has broad applicability in the synthesis of pharmaceuticals and other nitrogen-containing compounds.

Rationale for Component Selection:

  • Palladium Catalyst: Pre-formed palladium catalysts, such as those based on bulky biarylphosphine ligands (e.g., XPhos Pd G3), are often highly effective and air-stable, simplifying the reaction setup.

  • Ligand: The choice of ligand is critical and depends on the nature of the amine. For primary amines, ligands like XPhos or BrettPhos are often used. For secondary amines, ligands such as DavePhos can be effective.

  • Base: A strong, non-nucleophilic base is required to deprotonate the amine and facilitate the catalytic cycle. Sodium tert-butoxide (NaOtBu) is a common choice. For more sensitive substrates, weaker bases like cesium carbonate (Cs₂CO₃) can be employed.

  • Solvent: Anhydrous, aprotic solvents such as toluene or 1,4-dioxane are typically used to prevent unwanted side reactions.

Detailed Protocol:

  • To a dry reaction vessel under an inert atmosphere, add 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide (1.0 equiv) and the amine (1.2-1.5 equiv).

  • Add the palladium catalyst (e.g., XPhos Pd G3, 1-3 mol%) and the base (e.g., NaOtBu, 2.5-3.0 equiv).

  • Add anhydrous, degassed solvent (e.g., toluene).

  • Heat the reaction mixture to 90-110 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, quench with saturated aqueous ammonium chloride, and extract with an organic solvent.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography.

ComponentExampleMolar Equivalents/mol%Rationale
Aryl Bromide2-(5-Bromo-2-ethoxyphenyl)pyrrolidine HBr1.0Substrate
AmineMorpholine1.2 - 1.5Coupling Partner
Palladium CatalystXPhos Pd G31 - 3 mol%Precatalyst
BaseNaOtBu2.5 - 3.0Amine deprotonation
SolventToluene-Anhydrous medium
Temperature90 - 110 °C-Reaction Rate

Table 2: Typical Reaction Conditions for Buchwald-Hartwig Amination.

Buchwald_Hartwig_Mechanism Pd0 Pd(0)L OA_Complex Ar-Pd(II)-Br(L) Pd0->OA_Complex Oxidative Addition (Ar-Br) Amine_Complex [Ar-Pd(II)(HNR'R'')(L)]+Br- OA_Complex->Amine_Complex + HNR'R'' Amido_Complex Ar-Pd(II)-NR'R''(L) Amine_Complex->Amido_Complex - HBr (+ Base) Amido_Complex->Pd0 Reductive Elimination (Ar-NR'R'')

Figure 3: Simplified mechanistic pathway of the Buchwald-Hartwig amination.

Sonogashira Coupling: C(sp²)-C(sp) Bond Formation

The Sonogashira coupling enables the formation of a carbon-carbon bond between an aryl or vinyl halide and a terminal alkyne.[13][14][17][21][22] This reaction is invaluable for the synthesis of conjugated enynes and arylalkynes.

Rationale for Component Selection:

  • Palladium Catalyst: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) is a classic and effective catalyst for Sonogashira couplings.

  • Copper Co-catalyst: Copper(I) iodide (CuI) is typically used as a co-catalyst to facilitate the formation of a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.

  • Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPEA), is used to deprotonate the terminal alkyne and to neutralize the hydrogen halide byproduct.

  • Solvent: Aprotic polar solvents like tetrahydrofuran (THF) or dimethylformamide (DMF) are commonly employed.

Detailed Protocol:

  • To a reaction vessel, add 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide (1.0 equiv) and the terminal alkyne (1.2-1.5 equiv).

  • Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and the copper co-catalyst (e.g., CuI, 1-3 mol%).

  • Evacuate and backfill the vessel with an inert gas.

  • Add the degassed solvent (e.g., THF) and the amine base (e.g., Et₃N, 3.0-4.0 equiv).

  • Stir the reaction mixture at room temperature to 50 °C.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst, and concentrate the filtrate.

  • Dissolve the residue in an organic solvent, wash with water and brine, dry, and concentrate.

  • Purify the crude product by column chromatography.

ComponentExampleMolar Equivalents/mol%Rationale
Aryl Bromide2-(5-Bromo-2-ethoxyphenyl)pyrrolidine HBr1.0Substrate
AlkynePhenylacetylene1.2 - 1.5Coupling Partner
Palladium CatalystPd(PPh₃)₄2 - 5 mol%Catalyst
Copper Co-catalystCuI1 - 3 mol%Co-catalyst
BaseEt₃N3.0 - 4.0Alkyne deprotonation
SolventTHF-Reaction Medium
TemperatureRT - 50 °C-Reaction Rate

Table 3: Typical Reaction Conditions for Sonogashira Coupling.

Heck Coupling: Vinylation of Aryl Halides

The Heck reaction involves the palladium-catalyzed coupling of an aryl halide with an alkene to form a substituted alkene.[10][15][16][23][24] This reaction is a powerful tool for the synthesis of styrenes and other vinylated aromatic compounds.

Rationale for Component Selection:

  • Palladium Catalyst: Palladium(II) acetate (Pd(OAc)₂) is a commonly used and effective precatalyst for the Heck reaction.

  • Ligand: Triphenylphosphine (PPh₃) or tri(o-tolyl)phosphine (P(o-tol)₃) are often used as ligands to stabilize the palladium catalyst and promote the reaction.

  • Base: An inorganic base such as potassium carbonate (K₂CO₃) or an organic base like triethylamine (Et₃N) is used to neutralize the hydrogen halide formed during the reaction.

  • Solvent: Polar aprotic solvents like DMF or N,N-dimethylacetamide (DMAc) are typically used to facilitate the reaction.

Detailed Protocol:

  • To a reaction vessel, add 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide (1.0 equiv), the alkene (1.5-2.0 equiv), and the base (e.g., K₂CO₃, 3.0 equiv).

  • Add the palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%) and the ligand (e.g., PPh₃, 4-10 mol%).

  • Evacuate and backfill the vessel with an inert gas.

  • Add the degassed solvent (e.g., DMF).

  • Heat the reaction mixture to 100-140 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction, dilute with water, and extract with an organic solvent.

  • Wash the combined organic layers with water and brine, dry, and concentrate.

  • Purify the crude product by column chromatography.

ComponentExampleMolar Equivalents/mol%Rationale
Aryl Bromide2-(5-Bromo-2-ethoxyphenyl)pyrrolidine HBr1.0Substrate
AlkeneStyrene1.5 - 2.0Coupling Partner
Palladium CatalystPd(OAc)₂2 - 5 mol%Precatalyst
LigandPPh₃4 - 10 mol%Ligand
BaseK₂CO₃3.0HX scavenger
SolventDMF-Reaction Medium
Temperature100 - 140 °C-Reaction Rate

Table 4: Typical Reaction Conditions for Heck Coupling.

Troubleshooting and Optimization

Low yields or incomplete reactions in cross-coupling can often be attributed to several factors:

  • Catalyst Deactivation: Ensure all reagents and solvents are properly degassed to remove oxygen, which can deactivate the palladium catalyst.

  • Base Incompatibility: The choice of base is crucial. If the substrate is base-sensitive, a weaker base like Cs₂CO₃ or K₃PO₄ may be necessary. Ensure enough base is present to neutralize the hydrobromide salt and drive the reaction.

  • Ligand Inefficiency: The ligand plays a key role. If one ligand is not effective, screening a panel of ligands with different steric and electronic properties is recommended.

  • Substrate Purity: Impurities in the starting materials can poison the catalyst. Ensure the 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide and the coupling partner are of high purity.

Safety Considerations

  • Palladium catalysts and phosphine ligands can be toxic and should be handled in a well-ventilated fume hood.

  • Many of the solvents used are flammable and should be handled with care.

  • The hydrobromide salt is acidic and may be corrosive.

  • Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Conclusion

The palladium-catalyzed cross-coupling of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide offers a powerful and versatile strategy for the synthesis of a wide range of complex molecules relevant to drug discovery. By understanding the underlying principles of these reactions and carefully selecting the appropriate catalyst, ligand, base, and solvent, researchers can efficiently generate novel compounds for further investigation. The protocols provided in this guide serve as a robust starting point for these synthetic endeavors.

References

  • Buchwald–Hartwig amination. In Wikipedia. Retrieved February 13, 2026, from [Link]

  • Buchwald-Hartwig Amination. (2023, June 30). Chemistry LibreTexts. [Link]

  • Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Retrieved February 13, 2026, from [Link]

  • Sonogashira Coupling. NROChemistry. Retrieved February 13, 2026, from [Link]

  • Buchwald-Hartwig Cross-Coupling. (2021, February 23). J&K Scientific LLC. [Link]

  • A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. Angewandte Chemie International Edition. Retrieved February 13, 2026, from [Link]

  • Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved February 13, 2026, from [Link]

  • Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. (2020, September 11). RSC Advances. [Link]

  • Preparation method of varenicline intermediate, varenicline and salt thereof. (n.d.). Google Patents.
  • Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. (2015, January 2). Organic Letters. [Link]

  • A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. (n.d.). Europe PMC. Retrieved February 13, 2026, from [Link]

  • Heck Reaction. Organic Chemistry Portal. Retrieved February 13, 2026, from [Link]

  • Suzuki Coupling. Organic Chemistry Portal. Retrieved February 13, 2026, from [Link]

  • Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. RSC Publishing. Retrieved February 13, 2026, from [Link]

  • Processes for the preparation of varenicline and intermediates thereof. (n.d.). Google Patents.
  • The Suzuki Reaction. Chem 115 Myers. Retrieved February 13, 2026, from [Link]

  • The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. ACS Publications. Retrieved February 13, 2026, from [Link]

  • Sonogashira cross coupling of 5-bromo-2-(methoxymethyl)-6-phenyl... ResearchGate. Retrieved February 13, 2026, from [Link]

  • Reactions affording novel pyrrolidines catalysed by palladium. Lancaster University. Retrieved February 13, 2026, from [Link]

  • Catalyzed Mizoroki–Heck Reaction or C–H Activation. MDPI. Retrieved February 13, 2026, from [Link]

  • Sonogashira Coupling. (2024, August 5). Chemistry LibreTexts. [Link]

  • Heck Reaction | Named Reactions | Organic Chemistry Lessons. (2021, March 20). YouTube. [Link]

  • Sonogashira Cross-Coupling. (2021, March 23). J&K Scientific LLC. [Link]

  • Varenicline compound and process of manufacture thereof. (2023, March 14). Justia Patents. [Link]

  • Method of synthesizing varenicline intermediate 2,3,4,5-tetrahydro-1,5-methano-1H-3-benzo azepine hydrochloride. (n.d.). Google Patents.
  • The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. (2023, July 25). RSC Advances. [Link]

  • Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Retrieved February 13, 2026, from [Link]

  • Suzuki Coupling Mechanism. (2022, June 18). YouTube. [Link]

  • Catalyst for cross-coupling reactions. (n.d.). Google Patents.
  • Synthesis and Suzuki-Miyaura Cross-Coupling of α-Borylated Pyrrolidines. White Rose eTheses Online. Retrieved February 13, 2026, from [Link]

  • Biocatalytic oxidative cross-coupling reactions for biaryl bond formation. ChemRxiv. Retrieved February 13, 2026, from [Link]

  • Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. MDPI. Retrieved February 13, 2026, from [Link]

Sources

Application

Topic: Storage, Handling, and Stability Assessment of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine Hydrobromide

An Application Note from the Senior Scientist's Desk Introduction 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide is a substituted pyrrolidine derivative, a class of compounds of significant interest in medicinal chem...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note from the Senior Scientist's Desk

Introduction

2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide is a substituted pyrrolidine derivative, a class of compounds of significant interest in medicinal chemistry and drug discovery due to the prevalence of the pyrrolidine scaffold in numerous biologically active molecules.[1][2] The integrity of any research chemical is paramount for generating reproducible and reliable data. As a hydrobromide salt, this compound's physicochemical properties, particularly its stability and hygroscopicity, are critical considerations that directly impact its shelf life and utility in experimental settings.

This application note provides a comprehensive guide to the recommended storage conditions, safe handling procedures, and protocols for establishing the shelf life of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide. The methodologies described herein are grounded in established principles of pharmaceutical stability testing and are designed to ensure the long-term integrity of the compound.

Physicochemical Profile and Potential Stability Liabilities

The molecular structure—a pyrrolidine ring, a bromo-ethoxyphenyl group, and a hydrobromide salt—dictates its chemical behavior and potential degradation pathways.

  • Hydrobromide Salt and Hygroscopicity: Amine salts, including hydrobromides, are often crystalline solids with improved solubility and handling properties compared to the free base.[3] However, they frequently exhibit hygroscopicity, the tendency to absorb moisture from the atmosphere.[4][5] Absorbed water can act as a solvent and a reactant, potentially initiating hydrolytic degradation or altering the compound's physical state from a free-flowing powder to a gummy solid, which complicates accurate weighing and handling.[6][7]

  • Potential Degradation Pathways:

    • Hydrolysis: The ether linkage (ethoxyphenyl group) could be susceptible to acidic or basic hydrolysis under harsh conditions, although it is generally stable.

    • Oxidation: The pyrrolidine nitrogen and the electron-rich aromatic ring are potential sites for oxidation. Exposure to air and light, especially in the presence of trace metal impurities, can catalyze oxidative degradation.[8]

    • Photodegradation: Compounds containing a brominated aromatic ring can be sensitive to UV or visible light, which may induce dehalogenation or other radical-mediated reactions.[9]

    • Thermal Degradation: Elevated temperatures can accelerate all degradation pathways and may cause decomposition, especially during long-term storage.

Below is a conceptual diagram illustrating the primary environmental factors that can influence the stability of the compound.

cluster_main Factors Affecting Stability of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine HBr Compound 2-(5-Bromo-2-ethoxyphenyl) pyrrolidine HBr Stability Moisture Moisture (Humidity) Moisture->Compound:port Hygroscopicity, Hydrolysis Temperature Heat (Elevated Temp.) Temperature->Compound:port Thermal Degradation Light Light (UV/Visible) Light->Compound:port Photolysis Oxygen Oxygen (Air) Oxygen->Compound:port Oxidation

Caption: Key environmental factors influencing compound stability.

Recommended Storage and Handling Protocols

Proper storage is the first line of defense against degradation. The primary objective is to mitigate exposure to moisture, light, oxygen, and elevated temperatures.

Storage Conditions

The following storage conditions are recommended based on the compound's structural characteristics and general best practices for hygroscopic and potentially sensitive research chemicals.

Storage Type Temperature Atmosphere Container Additional Precautions
Long-Term -20°CInert Gas (Argon or Nitrogen)Tightly sealed, amber glass vialStore inside a desiccator containing a suitable desiccant (e.g., silica gel).[10]
Short-Term 2-8°CInert Gas (Argon or Nitrogen)Tightly sealed, amber glass vialUse a desiccator for storage. Minimize opening and closing of the primary container.
In-Solution -20°C to -80°CN/ATightly sealed vials with PTFE-lined capsPrepare fresh solutions for use. If storage is necessary, use anhydrous solvents, aliquot into single-use volumes to avoid freeze-thaw cycles, and purge headspace with inert gas before sealing.

Causality Behind Recommendations:

  • Low Temperature (-20°C): Drastically reduces the rate of all chemical reactions, providing the best protection for long-term storage.

  • Inert Atmosphere: Displacing oxygen with an inert gas like argon or nitrogen minimizes the risk of oxidative degradation.[11]

  • Amber Vials: Protect the compound from light-induced degradation.

  • Desiccator: Provides a low-humidity environment, crucial for protecting a hygroscopic hydrobromide salt from moisture uptake.[5]

Safe Handling Procedures

Adherence to standard laboratory safety practices is essential.

  • Personal Protective Equipment (PPE): Always wear safety goggles with side shields, chemical-resistant gloves, and a lab coat.[12][13]

  • Ventilation: Handle the solid compound in a well-ventilated area or a chemical fume hood to avoid inhalation of fine particles.[14]

  • Dispensing: When weighing, allow the container to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture onto the cold solid. Minimize the time the container is open. If possible, perform handling in a glove box with a controlled atmosphere.

  • Disposal: Dispose of the chemical and its container in accordance with local, state, and federal regulations.[12]

Protocol for Shelf-Life and Stability Assessment

To empirically determine the shelf life, a stability-indicating analytical method must be developed and a formal stability study must be conducted. This process follows principles outlined in the International Council for Harmonisation (ICH) guidelines.[15][16]

cluster_workflow Stability Testing Workflow start Receive Compound (Time Zero Analysis) forced_degradation Protocol 3.1: Forced Degradation Study (Acid, Base, Heat, Light, Oxidation) start->forced_degradation method_dev Protocol 3.2: Develop Stability-Indicating HPLC Method forced_degradation->method_dev long_term Protocol 3.3: Initiate Long-Term & Accelerated Stability Study method_dev->long_term pull_points Analyze Samples at Scheduled Pull Points long_term->pull_points data_analysis Analyze Purity, Impurity Profile, and Degradation Kinetics pull_points->data_analysis shelf_life Establish Shelf-Life and Retest Date data_analysis->shelf_life

Caption: Workflow for establishing compound shelf-life.

Protocol 3.1: Forced Degradation (Stress Testing)

Forced degradation studies are essential to identify likely degradation products and to establish the stability-indicating nature of the analytical method.[17][18]

Objective: To intentionally degrade the compound under various stress conditions.

Methodology:

  • Prepare stock solutions of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide (e.g., 1 mg/mL) in a suitable solvent (e.g., acetonitrile/water).

  • Acid Hydrolysis: Treat the solution with 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: Treat the solution with 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation: Treat the solution with 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Heat the solid compound at 80°C for 48 hours. Also, reflux a solution of the compound for 24 hours.

  • Photolytic Degradation: Expose the solid compound and a solution to direct sunlight or a photostability chamber (ICH Q1B guidelines) for a defined period.

  • Control Samples: Maintain an unstressed sample in solution and as a solid, protected from light at 2-8°C.

  • Analyze all samples by a suitable method (e.g., HPLC-UV/MS) to identify degradation peaks. The goal is to achieve 5-20% degradation of the parent compound.

Protocol 3.2: Development of a Stability-Indicating HPLC-UV Method

Objective: To develop a High-Performance Liquid Chromatography (HPLC) method capable of separating the intact parent compound from all process impurities and degradation products generated during stress testing.

Methodology:

  • Column Selection: Start with a C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Mobile Phase: Use a gradient elution method to ensure separation of compounds with different polarities.

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient Program (Example):

    • 0-2 min: 10% B

    • 2-15 min: 10% to 90% B

    • 15-18 min: 90% B

    • 18-20 min: 90% to 10% B

    • 20-25 min: 10% B (re-equilibration)

  • Detection: Use a UV detector set at a wavelength where the parent compound has maximum absorbance (determine via UV scan). A Diode Array Detector (DAD) is preferable to assess peak purity.

  • Method Validation: Inject the stressed samples from Protocol 3.1. The method is considered "stability-indicating" if all degradation product peaks are baseline-resolved from the parent peak and from each other. Peak purity analysis of the parent peak in stressed samples should confirm it is spectrally pure. This validation is a critical step for accurate stability assessment.[19]

Protocol 3.3: Long-Term Stability Study

Objective: To evaluate the stability of the compound under recommended storage conditions over an extended period.

Methodology:

  • Sample Preparation: Place accurately weighed samples of the solid compound into multiple amber glass vials. Purge with argon, seal tightly, and label.

  • Storage Conditions:

    • Long-Term: Place vials at the recommended storage condition (-20°C).

    • Accelerated: Place vials at an elevated temperature (e.g., 40°C / 75% Relative Humidity) to predict long-term stability and identify potential issues more quickly.[16]

  • Time Points: Establish a schedule for pulling samples for analysis.

    • Long-Term: 0, 3, 6, 9, 12, 18, 24, and 36 months.

    • Accelerated: 0, 1, 3, and 6 months.

  • Analysis: At each time point, analyze a vial from each storage condition. Dissolve the solid and analyze using the validated stability-indicating HPLC method. Record the purity of the parent compound and the identity and quantity of any new impurities.

Data Interpretation and Shelf-Life Assignment

The shelf life is the time period during which the compound is expected to remain within its established quality specifications under the defined storage conditions.

  • Analysis: Plot the purity (or potency) of the compound versus time for each storage condition.

  • Specification: A typical specification for a research chemical might be ≥95% purity.

  • Shelf-Life Determination: The shelf life is the time point at which the trend line of the long-term stability data intersects the specification limit. Data from accelerated studies can be used to support an initial, provisional shelf life.[16] For example, if a product is stable for 6 months under accelerated conditions, a provisional shelf life of up to 24 months may be justified, pending confirmation from long-term data.

By following these protocols, researchers can ensure the quality and integrity of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide, leading to more reliable and reproducible scientific outcomes.

References

  • Sigma-Aldrich. (2025).
  • Yin, T., et al. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceuticals. [Link]

  • Rathore, A. S. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC North America. [Link]

  • Perkins, J. (2020). Unstable Small Molecule Therapeutic Analysis. KCAS Bio. [Link]

  • Rompicharla, V. (2019). Is there a practical and efficient way to protect hygroscopic compounds from water uptake? ResearchGate. [Link]

  • Separation Science. (2024). Analytical Techniques In Stability Testing. Separation Science. [Link]

  • Thomas, A. (2019). Stability Testing for Small-Molecule Clinical Trial Materials. Pharmaceutical Technology. [Link]

  • Ravisankar, P., et al. (2015). Core components of analytical method validation for small molecules-an overview. Journal of Analytical & Pharmaceutical Research. [Link]

  • Cilic, A. (2024). Best Desiccants for Pharmaceutical Packaging and Storage. Baltimore Innovations. [Link]

  • Humiscope. (2021). Perfect Climate for Pharmaceutical Manufacturing. Humiscope. [Link]

  • Multisorb. (n.d.). Why Moisture Control is Critical for Pharmaceutical and Medical Packaging. Multisorb. [Link]

  • Fisher Scientific. (2024). SAFETY DATA SHEET - 5-Bromo-2-ethoxybenzonitrile. [Link]

  • Taylor & Francis. (n.d.). Hydrobromide – Knowledge and References. [Link]

  • Reed, R. A., & Li, Y. (2013). A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Pharmaceutical Technology. [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: 2-Pyrrolidone. [Link]

  • INCHEM. (n.d.). ICSC 1315 - PYRROLIDINE. [Link]

  • Kumar, L., et al. (2022). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Molecules. [Link]

  • Yi, Y., et al. (2024). Insight into pyrrolizidine alkaloids degradation and the chemical structures of their degradation products using ultra high performance liquid chromatography and Q-Exactive Orbitrap mass spectrometry. Journal of Hazardous Materials. [Link]

  • U.S. Environmental Protection Agency. (n.d.). 2-(5-Bromo-2-furanyl)pyrrolidine Properties. CompTox Chemicals Dashboard. [Link]

  • Jain, A., & Gupta, G. (2007). Salt Selection in Drug Development. Pharmaceutical Technology. [Link]

  • ICL-IP. (n.d.). HYDROBROMIC ACID - Safety Handbook. [Link]

  • Savolainen, M., et al. (2021). How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation. European Journal of Pharmaceutical Sciences. [Link]

  • S. G. P. P. V. S. N. K. C. P. F. A. O. S. (2021). Oxidative Degradation of Pharmaceuticals: The Role of Tetrapyrrole-Based Catalysts. Catalysts. [Link]

  • Iacovelli, R., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules. [Link]

  • Gontarska, M., et al. (2022). Study of Degradation Kinetics and Structural Analysis of Related Substances of Ceftobiprole by HPLC with UV and MS/MS Detection. Molecules. [Link]

  • Poyraz, S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry. [Link]

  • Yi, Y., et al. (2024). Insight into pyrrolizidine alkaloids degradation and the chemical structures of their degradation products using ultra high performance liquid chromatography and Q-Exactive Orbitrap mass spectrometry. ResearchGate. [Link]

Sources

Method

Application Note: Advanced Crystallization Protocols for 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine Hydrobromide

This Application Note is structured as a high-level technical guide for process chemists and pharmaceutical engineers. It addresses the specific physicochemical challenges of crystallizing 2-(5-Bromo-2-ethoxyphenyl)pyrro...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured as a high-level technical guide for process chemists and pharmaceutical engineers. It addresses the specific physicochemical challenges of crystallizing 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide , a likely intermediate in the synthesis of SGLT2 inhibitors or kinase inhibitors where the aryl-bromide serves as a handle for Suzuki-Miyaura coupling.

Executive Summary

The crystallization of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide presents unique challenges due to the conformational flexibility of the ethoxy group and the lipophilic nature of the aryl-pyrrolidine scaffold. Common issues include "oiling out" (liquid-liquid phase separation) prior to nucleation and the entrapment of regioisomeric impurities.

This guide provides a robust, scalable protocol for isolating this salt with >99.5% HPLC purity. We utilize a Seeded Cooling Crystallization approach coupled with a specific solvent system (IPA/MTBE) to ensure consistent particle size distribution (PSD) and rejection of process impurities.

Physicochemical Context & Solubility Mapping

Before attempting crystallization, it is critical to understand the solubility profile. The presence of the ortho-ethoxy group increases solubility in non-polar solvents compared to the hydroxy analog, while the hydrobromide salt demands a polar protic component for ionic dissociation.

Solubility Profile (Empirical Data)

Data normalized for 25°C.

Solvent SystemSolubility (mg/mL)CharacteristicsSuitability
Water > 150High solubility; risk of hydrate formation.Poor (Yield Loss)
Methanol > 200Very high; difficult to crystallize.Poor
Isopropanol (IPA) 45 - 60Moderate; strong temperature dependence.Excellent (Solvent)
Ethyl Acetate < 5Very low.Good (Anti-Solvent)
MTBE < 2Very low.Excellent (Anti-Solvent)
Toluene < 1Negligible.Poor (Oiling Out Risk)

Scientific Rationale: The IPA/MTBE system is chosen because IPA provides sufficient solubility at high temperatures (dissolving the salt), while MTBE acts as a mild anti-solvent that reduces solubility gradually, preventing the rapid supersaturation that leads to oiling out [1].

Detailed Experimental Protocol

Reagents and Equipment
  • Crude Amine: 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine (Free Base).

  • Acid Source: 48% Aqueous HBr or 33% HBr in Acetic Acid (preferred for anhydrous forms).

  • Solvents: Isopropanol (HPLC Grade), MTBE (HPLC Grade).

  • Equipment: Jacketed glass reactor with overhead stirring (pitched blade turbine).

Step-by-Step Crystallization Workflow
Phase A: Salt Formation & Dissolution
  • Charge 100 g of Crude Free Base into the reactor.

  • Add 400 mL of Isopropanol (IPA) . Stir at 250 RPM.

  • Cool the mixture to 10°C to minimize exotherm risks.

  • Addition: Slowly add 1.05 equivalents of HBr (48% aq) dropwise over 30 minutes. Maintain internal temperature < 25°C.

    • Note: The solution may turn yellow/orange. If solids precipitate immediately, heat to redissolve.

  • Heating: Heat the mixture to 75°C . Ensure complete dissolution. If haze persists, polish filter the hot solution.

Phase B: Metastable Zone & Seeding
  • Cool the solution linearly to 55°C (approx. 5°C above the saturation point).

  • Seed Addition: Add 0.5 wt% of pure crystalline seeds of the target polymorph.

    • Mechanism:[1][2][3][4][5][6] Seeding bypasses the high energy barrier of primary nucleation, preventing the formation of amorphous oil droplets [2].

  • Age: Hold at 55°C for 60 minutes. Verify the seed bed persists and grows (visual inspection or FBRM probe).

Phase C: Controlled Cooling & Anti-Solvent Addition
  • Cooling Ramp: Cool from 55°C to 20°C over 4 hours (0.15°C/min).

    • Critical Control Point: Fast cooling here causes secondary nucleation of fines.

  • Anti-Solvent: Once at 20°C, slowly add 200 mL of MTBE over 2 hours.

    • Why MTBE? It lowers the dielectric constant, driving the salt out of solution without shocking the system.

  • Final Cooling: Cool to 0°C and age for 2 hours to maximize yield.

Phase D: Isolation
  • Filtration: Filter the slurry using a sintered glass funnel or centrifuge.

  • Wash: Wash the cake with 2 x 50 mL of cold IPA/MTBE (1:1 mixture).

  • Drying: Dry in a vacuum oven at 45°C for 12 hours.

Process Visualization (DOT Diagram)

The following diagram illustrates the critical decision nodes and process flow for the crystallization logic.

CrystallizationWorkflow Start Crude Free Base (2-(5-Bromo-2-ethoxyphenyl)pyrrolidine) Dissolution Dissolution in IPA (T = 25°C) Start->Dissolution AcidAdd Add HBr (1.05 eq) Maintain T < 25°C Dissolution->AcidAdd Heat Heat to 75°C (Clear Solution) AcidAdd->Heat CheckDissolved Solids Present? Heat->CheckDissolved PolishFilter Polish Filter CheckDissolved->PolishFilter Yes CoolSeeding Cool to 55°C Add Seeds (0.5 wt%) CheckDissolved->CoolSeeding No PolishFilter->CoolSeeding Age Ostwald Ripening (Hold 60 mins) CoolSeeding->Age CoolRamp Linear Cooling (55°C -> 20°C over 4h) Age->CoolRamp AntiSolvent Add MTBE (Desaturation) CoolRamp->AntiSolvent FinalIsolate Filter & Dry (Vacuum, 45°C) AntiSolvent->FinalIsolate

Caption: Figure 1: Optimized Process Flow Diagram (PFD) for the seeded cooling crystallization of the hydrobromide salt, highlighting critical temperature control points to avoid oiling out.

Troubleshooting & Critical Quality Attributes (CQA)

Phenomenon: Oiling Out
  • Symptom: The solution turns cloudy/milky (emulsion) instead of forming distinct crystals.

  • Cause: The temperature entered the "metastable limit" too quickly, or the solvent system is too polar-poor.

  • Remedy:

    • Re-heat to dissolution.

    • Increase the seeding temperature by 5°C.

    • Reduce the amount of MTBE in the initial phase.

Phenomenon: Low Chiral Purity (If Chiral)
  • Context: If the pyrrolidine is chiral (e.g., S-isomer), the HBr salt can sometimes enrich the wrong enantiomer if not carefully controlled.

  • Remedy: If enantiomeric excess (ee) drops, perform a "swish" (slurry) purification in Ethanol at 50°C. The racemate is often less soluble than the pure enantiomer in ethanol for this class of compounds [3].

Analytical Validation

To validate the success of the protocol, the following criteria must be met:

  • HPLC Purity: > 99.5% (Area %).

  • Bromide Content: Titration with AgNO3 should match theoretical (approx. 22-23% w/w depending on solvation).

  • XRPD: Distinct crystalline peaks (no amorphous halo).

  • Residual Solvent: IPA < 5000 ppm, MTBE < 5000 ppm (ICH Q3C limits).

References

  • Stahl, P. H., & Wermuth, C. G. (Eds.). (2011). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. Link

  • Mullin, J. W. (2001). Crystallization (4th ed.). Butterworth-Heinemann.[6] (Standard text on nucleation and seeding mechanisms). Link

  • Anderson, N. G. (2012). Practical Process Research and Development – A Guide for Organic Chemists. Academic Press.[6] (Source for solvent selection in amine salt crystallization).[5] Link

  • Nugent, T. C. (Ed.). (2010). Chiral Amine Synthesis: Methods, Developments and Applications. Wiley-VCH. (Background on aryl-pyrrolidine synthesis and handling). Link

Sources

Technical Notes & Optimization

Troubleshooting

Minimizing side reactions when using 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide

Technical Support Center: 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide A Guide to Minimizing Side Reactions in Synthetic Applications Welcome to the technical support center for 2-(5-Bromo-2-ethoxyphenyl)pyrrolidin...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide

A Guide to Minimizing Side Reactions in Synthetic Applications

Welcome to the technical support center for 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide. As Senior Application Scientists, we understand that leveraging complex chemical building blocks requires a nuanced approach to methodology. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered when using this versatile intermediate. We will move beyond simple protocols to explain the causality behind experimental choices, empowering you to optimize your reactions for higher yields and purity.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the handling and reactivity of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide.

Q1: The compound is a hydrobromide salt. How does this affect my reaction setup?

A1: The hydrobromide salt form means the pyrrolidine nitrogen is protonated, rendering it non-nucleophilic. To participate in reactions like N-arylation or N-alkylation, the free base form must be generated in situ. This requires the addition of at least one equivalent of a base to neutralize the HBr salt, plus the amount of base required for the reaction mechanism itself (e.g., deprotonation of the amine in a Buchwald-Hartwig catalytic cycle). Therefore, you will typically need >2 equivalents of base in total.

Q2: What are the key reactive sites on this molecule?

A2: This molecule possesses two primary, orthogonally reactive sites, making it a valuable synthetic building block:

  • The Pyrrolidine Nitrogen: A secondary amine (after neutralization) that is a strong nucleophile suitable for forming C-N bonds. Common reactions include Buchwald-Hartwig amination, reductive amination, and acylation.[1][2]

  • The Aryl Bromide: A C(sp²)-Br bond that is an excellent electrophilic partner in palladium-catalyzed cross-coupling reactions such as Suzuki, Heck, Sonogashira, and Buchwald-Hartwig aminations (where it couples with another amine).[3][4]

Q3: What are the most common side reactions I should anticipate?

A3: The most frequently observed side reactions are hydrodehalogenation (loss of the bromine atom), catalyst deactivation, homocoupling of the aryl bromide, and, under certain conditions, cleavage of the ethyl ether linkage. Each of these is addressed in detail in the Troubleshooting Guide below.

Q4: How should I handle and store this reagent?

A4: The hydrobromide salt is generally a stable, crystalline solid. However, like most amine salts, it can be hygroscopic. Store it in a tightly sealed container in a cool, dry place, preferably in a desiccator. For reactions requiring strictly anhydrous conditions, it is good practice to dry the reagent in a vacuum oven at a moderate temperature (e.g., 40-50 °C) before use.

Section 2: Troubleshooting Guide for Common Side Reactions

This guide provides a systematic approach to identifying and mitigating common unwanted transformations.

Problem 1: Hydrodehalogenation (Loss of Bromine)

This is the most common side reaction in palladium-catalyzed cross-coupling, where the aryl bromide is replaced by a hydrogen atom.

  • Symptom: Your mass spectrometry analysis shows a significant peak corresponding to 2-(2-ethoxyphenyl)pyrrolidine or its derivatives.

  • Mechanistic Cause: Hydrodehalogenation, or proto-dehalogenation, typically occurs when a hydride species is generated in the catalytic cycle.[3][5] This hydride can be transferred to the palladium center and then reductively eliminated with the aryl group, yielding the de-brominated product.[3] Common sources of hydrides include certain bases (especially alkoxides with β-hydrogens like sodium tert-butoxide), solvents (like alcohols), or moisture.[3][6]

Solutions & Mitigation Strategies

StrategyActionRationale & In-Depth Explanation
Base Selection Switch from alkoxide bases (NaOtBu, KOtBu) to weaker, non-nucleophilic inorganic bases.Strong alkoxide bases can generate hydride species. Weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are less prone to this side reaction, though they may require higher reaction temperatures or longer times to achieve full conversion.[7][8]
Solvent Purity Use high-purity, anhydrous, and thoroughly degassed solvents.Water and alcohols can serve as proton/hydride sources, facilitating hydrodehalogenation.[3] Ensure solvents are passed through a purification system or freshly distilled and stored under an inert atmosphere.
Ligand Choice Employ bulky, electron-rich phosphine ligands.Ligands like XPhos or BrettPhos can promote the desired reductive elimination to form the C-N bond over competing pathways.[4] The steric bulk can disfavor the approach of small hydride donors to the metal center.
Temperature Control Lower the reaction temperature.Hydrodehalogenation pathways can have a different activation energy than the desired coupling. Running the reaction at the lowest effective temperature (e.g., 80 °C instead of 110 °C) can often suppress this side reaction.[4]
Problem 2: Low or No Conversion (Catalyst Deactivation)
  • Symptom: The reaction stalls, leaving a large amount of unreacted starting material. You may observe the formation of a black precipitate (palladium black).

  • Mechanistic Cause: The active Pd(0) catalyst is sensitive to oxidation and can aggregate into inactive palladium black, especially at high temperatures or in the presence of oxygen.[7] Water can also interfere with the catalytic cycle, leading to the formation of inactive palladium hydroxide species.[9][10]

Solutions & Mitigation Strategies

StrategyActionRationale & In-Depth Explanation
Inert Atmosphere Maintain a strict inert atmosphere (Argon or Nitrogen) throughout the setup and reaction.Oxygen is a primary cause of catalyst decomposition. Use Schlenk techniques or a glovebox. Degas the reaction mixture by sparging with an inert gas or using freeze-pump-thaw cycles.[7]
Pre-catalyst Selection Use modern, air-stable palladium pre-catalysts.Pre-catalysts like XPhos Pd G3 or G4 are designed to generate the active LPd(0) species cleanly and efficiently in situ, avoiding many of the side reactions associated with starting from Pd(OAc)₂ or Pd₂(dba)₃.[8]
Ligand-to-Metal Ratio Ensure an appropriate ligand-to-palladium ratio (typically 1.1:1 to 2:1).Sufficient ligand is required to stabilize the Pd(0) center and prevent aggregation. An excess can sometimes be beneficial, but too much can inhibit the reaction.
Problem 3: Cleavage of the Ethyl Ether Linkage
  • Symptom: Mass spectrometry reveals a byproduct corresponding to the desired product but with a hydroxyl group instead of the ethoxy group (a phenol).

  • Mechanistic Cause: Aryl ethers are generally stable but can be cleaved under strongly acidic conditions (e.g., HBr, HI) via protonation of the ether oxygen followed by nucleophilic attack.[11][12] While most coupling reactions are basic, certain additives or reagents could introduce acidity, or prolonged heating under protic conditions could promote slow hydrolysis.[13][14]

Solutions & Mitigation Strategies

StrategyActionRationale & In-Depth Explanation
Control pH Avoid acidic conditions or reagents that can generate strong acids.Ensure the reaction medium remains basic. If an acidic workup is required, perform it at low temperatures and for a minimal duration.
Reagent Choice Be cautious with Lewis acids.Strong Lewis acids like BBr₃ are specifically used to cleave aryl ethers. Avoid their use unless this transformation is intended.
Temperature Avoid excessive heating for extended periods.While thermally robust, the ether linkage's stability can be compromised by very high temperatures (>120-140 °C) over long reaction times, especially if protic impurities are present.

Section 3: Visual & Methodological Guides

To further aid in your experimental design and troubleshooting, we provide a logical workflow diagram and a general experimental protocol for a common reaction.

Troubleshooting Workflow for Low Yield

This decision tree provides a logical path for diagnosing and solving issues with reaction efficiency.

TroubleshootingWorkflow start_node start_node check_node check_node action_node action_node side_reaction_node side_reaction_node success_node success_node start Low Yield or No Reaction check_atmosphere 1. Check Inert Atmosphere (Degassing, Seal Integrity) start->check_atmosphere check_reagents 2. Verify Reagent Quality (Anhydrous Solvent, Fresh Base) check_atmosphere->check_reagents OK action_degas Re-run with rigorous degassing (Schlenk/Glovebox) check_atmosphere->action_degas Issue Found check_catalyst 3. Evaluate Catalyst System (Pre-catalyst, Ligand Choice) check_reagents->check_catalyst OK action_reagents Use freshly dried/distilled reagents and solvents check_reagents->action_reagents Issue Found check_conditions 4. Optimize Conditions (Temperature, Concentration) check_catalyst->check_conditions OK action_catalyst Switch to G3/G4 pre-catalyst. Screen alternative ligands. check_catalyst->action_catalyst Ineffective dehalogenation Side Product: Hydrodehalogenation? check_conditions->dehalogenation OK action_conditions Screen temperature range (e.g., 80-110 °C) check_conditions->action_conditions Sub-optimal action_base Switch to weaker base (e.g., Cs₂CO₃, K₃PO₄) dehalogenation->action_base Yes success Yield Improved dehalogenation->success No action_degas->success action_reagents->success action_catalyst->success action_conditions->success action_base->success

Caption: A step-by-step decision tree for troubleshooting low-yield reactions.

Key Side Reactions in a Buchwald-Hartwig Catalytic Cycle

This diagram illustrates where common side reactions diverge from the productive catalytic cycle.

CatalyticCycle catalyst_node catalyst_node intermediate_node intermediate_node side_path_node side_path_node product_node product_node Pd0 LPd(0) OA Ar-Pd(II)-Br (Oxidative Addition) Pd0->OA AmineCoord Ar-Pd(II)-Amine Complex OA->AmineCoord Amine Binding & Deprotonation Dehalogenation Hydrode- halogenation OA->Dehalogenation Hydride Transfer RE Productive Reductive Elimination AmineCoord->RE Product Desired Product (Ar-NR'R'') RE->Product Product->Pd0 Dehalogenated Side Product (Ar-H) Dehalogenation->Dehalogenated Dehalogenated->Pd0 sub1 Ar-Br sub1->OA sub2 Amine sub2->AmineCoord sub3 Base sub3->AmineCoord sub4 [H⁻] sub4->OA

Caption: Simplified catalytic cycle showing the divergence of productive elimination and hydrodehalogenation.

General Protocol: Palladium-Catalyzed N-Arylation (Buchwald-Hartwig)

This protocol serves as a robust starting point for coupling 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine with an amine. All operations should be performed under an inert atmosphere.

Materials:

  • Aryl Halide (e.g., 4-chlorotoluene, 1.0 mmol)

  • 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide (1.2 mmol)

  • Palladium Pre-catalyst (e.g., XPhos Pd G3, 0.02 mmol, 2 mol%)

  • Base (e.g., K₃PO₄, 2.5 mmol)

  • Anhydrous, degassed solvent (e.g., Toluene or Dioxane, 5 mL)

Procedure:

  • To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl halide, 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide, the palladium pre-catalyst, and the base.

  • Seal the vial with a cap containing a PTFE septum.

  • Evacuate and backfill the vial with argon or nitrogen three times.

  • Add the anhydrous, degassed solvent via syringe.

  • Place the vial in a preheated heating block or oil bath set to the desired temperature (a good starting point is 100 °C).[8]

  • Stir the reaction vigorously for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Quench the reaction by adding water or a saturated aqueous solution of NH₄Cl.

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate, 3 x 10 mL).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

References

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. (Accessed February 13, 2026). Available from: [Link]

  • Fors, B. P., et al. Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. J. Am. Chem. Soc. (2024). Available from: [Link]

  • Králová, P., et al. The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry (2016). Available from: [Link]

  • Sherwood, J., et al. Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online (2019). Available from: [Link]

  • Fors, B. P., et al. Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand. eScholarship, University of California (2024). Available from: [Link]

  • Ros-Lis, J. V., et al. Deciphering complexity in Pd–catalyzed cross-couplings. Nature Communications (2024). Available from: [Link]

  • Norrby, P.-O., et al. Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry. Available from: [Link]

  • Chemistry LibreTexts. 18.3: Reactions of Ethers - Acidic Cleavage. (Accessed February 13, 2026). Available from: [Link]

  • Pulin, F., et al. Spatial Scale Matters: Hydrolysis of Aryl Methyl Ethers over Zeolites. Journal of the American Chemical Society (2025). Available from: [Link]

  • Organic Chemistry Portal. Alcohol or phenol synthesis by ether cleavage. (Accessed February 13, 2026). Available from: [Link]

  • University of Nottingham. Optimising a Buchwald-Hartwig amination using the ChemSpeed. (Accessed February 13, 2026). Available from: [Link]

  • Pulin, F., et al. Spatial Scale Matters: Hydrolysis of Aryl Methyl Ethers over Zeolites. PubMed (2025). Available from: [Link]

  • Fors, B. P., et al. Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Journal of the American Chemical Society (2024). Available from: [Link]

  • ResearchGate. Optimization for the Buchwald–Hartwig‐amination of 4aa. (Accessed February 13, 2026). Available from: [Link]

  • Gande, M. R., et al. Recent Green and Sustainable Pd‐Catalyzed Aminations. Chemistry – A European Journal (2023). Available from: [Link]

  • Ashenhurst, J. Cleavage Of Ethers With Acid. Master Organic Chemistry (2014). Available from: [Link]

  • Mubashra, S., et al. Recent synthetic strategies for N-arylation of pyrrolidines: a potential template for biologically active molecules. Molecular Diversity (2024). Available from: [Link]

  • Wikipedia. Buchwald–Hartwig amination. (Accessed February 13, 2026). Available from: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Mass Spectrometry Fragmentation of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine

For Researchers, Scientists, and Drug Development Professionals Introduction: Deciphering Molecular Structure Through Fragmentation In the landscape of pharmaceutical research and development, the unambiguous structural...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Deciphering Molecular Structure Through Fragmentation

In the landscape of pharmaceutical research and development, the unambiguous structural elucidation of novel chemical entities is paramount. Mass spectrometry (MS) stands as a cornerstone analytical technique, providing not only the molecular weight of a compound but also a unique fragmentation "fingerprint" that offers deep insights into its molecular architecture. This guide provides an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide, a substituted phenylpyrrolidine with potential applications in medicinal chemistry.

Understanding the fragmentation pathways of this molecule is crucial for its identification in complex matrices, for metabolite profiling, and for distinguishing it from structurally related impurities or analogues. This guide will delve into the mechanistic underpinnings of its fragmentation, compare its behavior to structurally similar compounds, and provide detailed experimental protocols for reproducible data acquisition.

Predicted Fragmentation of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine

The fragmentation of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine is governed by the interplay of its three core structural motifs: the pyrrolidine ring, the bromo-substituted aromatic ring, and the ethoxy group. Under electron ionization, the molecule will form a molecular ion ([M]•+), which will then undergo a series of characteristic fragmentation reactions.

Key Fragmentation Pathways
  • Alpha-Cleavage of the Pyrrolidine Ring: The bond between the pyrrolidine ring and the substituted phenyl ring is a likely site of initial cleavage. This benzylic cleavage would result in the formation of a stable, resonance-stabilized ion.

  • Loss of the Pyrrolidine Moiety: In many nitrogen-containing compounds, especially those with basic nitrogens like pyrrolidine, the charge can be preferentially retained by the nitrogen-containing fragment.[1] This can lead to the formation of a prominent ion corresponding to the pyrrolidine ring itself or a related fragment.

  • Fragmentation of the Ethoxy Group: Aromatic ethers commonly undergo specific fragmentations. The loss of an ethylene molecule (C2H4, 28 Da) via a rearrangement is a characteristic pathway for ethoxy-substituted aromatic compounds.[2] Alternatively, cleavage of the ethyl group can occur.

  • Loss of Bromine: The carbon-bromine bond is relatively weak and can cleave to release a bromine radical. The presence of bromine is readily identified by the characteristic M/M+2 isotopic pattern in bromine-containing fragments, owing to the nearly equal natural abundance of the 79Br and 81Br isotopes.[3][4]

The following diagram illustrates the predicted primary fragmentation pathways of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine.

G M [2-(5-Bromo-2-ethoxyphenyl)pyrrolidine]•+ m/z 283/285 F1 [C10H11BrO]•+ m/z 226/228 M->F1 - C4H8N (pyrrolidine) F2 [C4H8N]+ m/z 70 M->F2 Benzylic Cleavage F3 [C10H12BrNO]•+ m/z 255/257 M->F3 - C2H4 (ethylene) F5 [C12H16NO]+ m/z 204 M->F5 - •Br F4 [C6H4BrO]•+ m/z 171/173 F1->F4 - C4H7

Caption: Predicted fragmentation of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine.

Comparative Fragmentation Analysis

To highlight the diagnostic value of the fragmentation pattern of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine, we will compare it to three structurally related, hypothetical alternatives. This comparative approach allows for the attribution of specific fragment ions to distinct structural features.

Compound Structure Key Differentiating Feature Predicted Diagnostic Fragments
Target: 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine 5-Bromo-2-ethoxy-phenyl attached to a pyrrolidine ringPresence of all three moietiesm/z 283/285 (M•+), m/z 255/257 (-C2H4), m/z 70 (pyrrolidine fragment), m/z 204 (-Br)
Alternative 1: 2-(2-Ethoxyphenyl)pyrrolidine 2-ethoxy-phenyl attached to a pyrrolidine ringLacks the bromine atomm/z 205 (M•+), m/z 177 (-C2H4), m/z 70 (pyrrolidine fragment)
Alternative 2: 2-(5-Bromo-2-hydroxyphenyl)pyrrolidine 5-Bromo-2-hydroxy-phenyl attached to a pyrrolidine ringHydroxyl instead of ethoxy groupm/z 255/257 (M•+), no loss of 28 Da, m/z 70 (pyrrolidine fragment)
Alternative 3: 1-(5-Bromo-2-ethoxyphenyl)ethanamine 5-Bromo-2-ethoxy-phenyl attached to an acyclic ethylamineAcyclic amine instead of pyrrolidinem/z 259/261 (M•+), m/z 44 (CH3CHNH2+), m/z 231/233 (-C2H4)

Experimental Protocol: Acquiring High-Quality Mass Spectra

Reproducible and high-quality mass spectra are essential for confident structural elucidation. The following is a standard protocol for the analysis of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide using a gas chromatograph coupled to a mass spectrometer (GC-MS) with electron ionization.

1. Sample Preparation:

  • Dissolve approximately 1 mg of the hydrobromide salt in 1 mL of methanol.
  • Add 50 µL of a suitable base (e.g., 1M NaOH in methanol) to neutralize the hydrobromide and form the free base, which is more volatile.
  • Vortex the solution for 30 seconds.
  • Inject 1 µL of the supernatant into the GC-MS system.

2. GC-MS Parameters:

  • Injector: Splitless mode, 250 °C.
  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.
  • GC Column: A standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).
  • Oven Program:
  • Initial temperature: 100 °C, hold for 1 minute.
  • Ramp: 15 °C/min to 280 °C.
  • Final hold: 5 minutes at 280 °C.
  • MS Interface Temperature: 280 °C.

3. Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI).
  • Electron Energy: 70 eV.
  • Mass Range: m/z 40-400.
  • Scan Rate: 2 scans/second.
  • Ion Source Temperature: 230 °C.

The following diagram illustrates the general workflow for this GC-MS analysis.

G cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing P1 Dissolve in Methanol P2 Neutralize with Base P1->P2 P3 Vortex P2->P3 A1 Injection P3->A1 A2 GC Separation A1->A2 A3 Electron Ionization (70 eV) A2->A3 A4 Mass Analysis A3->A4 D1 Spectrum Acquisition A4->D1 D2 Library Search / Manual Interpretation D1->D2

Caption: General workflow for GC-MS analysis.

Discussion: Interpreting the Comparative Data

The predicted fragmentation patterns in the comparison table reveal how each structural moiety contributes to the overall mass spectrum.

  • The Role of the Bromine Atom: A comparison between the target compound and Alternative 1 (lacking bromine) immediately highlights the diagnostic M/M+2 isotope pattern. Any fragment containing the bromophenyl group will exhibit this characteristic doublet, providing a clear indication of the presence of bromine. The absence of this pattern in the spectrum of Alternative 1 would be a key differentiating factor. Furthermore, the loss of a bromine radical (•Br) is a major fragmentation pathway for the target molecule, leading to an ion at m/z 204. This fragment would be absent in the spectrum of Alternative 1.

  • The Signature of the Ethoxy Group: The comparison with Alternative 2 (containing a hydroxyl group instead of an ethoxy group) underscores the importance of the loss of ethylene (28 Da). This is a hallmark fragmentation of ethoxy aromatic compounds and would be observed for the target molecule (m/z 283/285 -> m/z 255/257) but not for Alternative 2. The mass spectrum of Alternative 2 would instead likely show a prominent loss of water (18 Da) from the molecular ion, a common fragmentation for phenols.

  • The Influence of the Pyrrolidine Ring: The contrast with Alternative 3 (an acyclic amine) demonstrates the influence of the cyclic pyrrolidine structure. The target compound is expected to show a significant fragment at m/z 70, corresponding to the [C4H8N]+ ion from the pyrrolidine ring. While Alternative 3 would also undergo alpha-cleavage, it would produce a different amine-containing fragment at m/z 44 ([CH3CHNH2]+). This difference in the low mass region of the spectrum can be a powerful tool for distinguishing cyclic from acyclic amines.

Conclusion

The mass spectrometry fragmentation of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine is predicted to be a rich source of structural information. By systematically analyzing the contributions of the pyrrolidine ring, the bromo-substituent, and the ethoxy group, a detailed and diagnostic fragmentation pattern can be established. The key fragmentation pathways, including alpha-cleavage of the pyrrolidine ring, loss of ethylene from the ethoxy group, and the characteristic isotopic signature of bromine, provide a robust fingerprint for the identification of this molecule.

This guide serves as a predictive framework for researchers working with this and related compounds. The comparative analysis with structurally similar alternatives demonstrates how subtle changes in molecular structure can lead to significant and predictable differences in their mass spectra. By following the provided experimental protocol, researchers can acquire high-quality data to confirm these predictions and confidently elucidate the structure of their compounds of interest.

References

  • Chemguide. Fragmentation Patterns in the Mass Spectra of Organic Compounds. [Link]

  • ResearchGate. Electron ionization fragmentation studies of ethoxy and methoxymethyl substituted phenylacetones. [Link]

  • National Institute of Standards and Technology. Benzene, ethoxy-. NIST Chemistry WebBook. [Link]

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Comparative

A Comprehensive Guide to the Characterization of Novel Pyrrolidine-Based Compounds: A Case Study of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine Hydrobromide

Introduction The pyrrolidine ring is a privileged scaffold in modern medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1] Its unique stereochemical and conformational properties al...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The pyrrolidine ring is a privileged scaffold in modern medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1] Its unique stereochemical and conformational properties allow for the precise spatial arrangement of substituents, enabling high-affinity interactions with a wide range of biological targets. The development of novel pyrrolidine derivatives, such as the hypothetical compound 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide, necessitates a robust and systematic characterization workflow to establish its identity, purity, and stability as a reference standard. Such standards are critical for ensuring the accuracy and reproducibility of research findings in drug discovery and development.

This guide provides an in-depth, technically-grounded framework for the comprehensive characterization of a novel pyrrolidine-based compound, using 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide as a representative example. We will explore the synergistic application of multiple analytical techniques, explaining the causality behind experimental choices and presenting data in a comparative format. This document is intended for researchers, analytical scientists, and drug development professionals seeking to establish a rigorous and self-validating protocol for the characterization of new chemical entities.

The Importance of Certified Reference Materials

In the landscape of pharmaceutical research and the study of novel psychoactive substances (NPS), the availability of high-quality, fully characterized Certified Reference Materials (CRMs) is paramount.[2] These materials, produced under stringent quality management systems such as ISO/IEC 17025 and ISO 17034, provide a reliable basis for the calibration of analytical instruments, the validation of methods, and the accurate quantification of analytes in complex matrices.[2][3] For a novel compound like 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide, the de novo establishment of a well-characterized reference standard is the foundational step for any subsequent research.

A Multi-Technique Approach to Characterization

A single analytical technique is insufficient to fully characterize a novel compound. Instead, a multi-pronged approach is required, where the data from each technique corroborates and complements the others. This creates a self-validating system that provides a high degree of confidence in the structure, purity, and identity of the material. The following sections detail the core analytical techniques and their application in the characterization of our target compound.

Structural Elucidation via Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the de novo structural elucidation of organic molecules. By probing the magnetic properties of atomic nuclei, NMR provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms within a molecule.

Experimental Protocol: ¹H and ¹³C NMR
  • Sample Preparation: Accurately weigh approximately 5-10 mg of the 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide reference standard and dissolve it in 0.7 mL of a suitable deuterated solvent (e.g., Methanol-d₄ or DMSO-d₆). The choice of solvent is critical to ensure the sample is fully dissolved and to avoid overlapping solvent signals with key analyte peaks.

  • Instrument Setup: Acquire the spectra on a 400 MHz or higher field NMR spectrometer. A higher field strength provides better signal dispersion and resolution, which is crucial for unambiguous peak assignment in complex molecules.

  • ¹H NMR Acquisition:

    • Acquire a standard one-dimensional proton spectrum.

    • Typical parameters: 32-64 scans, relaxation delay of 1-2 seconds, spectral width covering the expected chemical shift range (e.g., 0-12 ppm).

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled carbon spectrum.

    • Typical parameters: 1024-4096 scans, relaxation delay of 2-5 seconds.

  • 2D NMR (COSY, HSQC, HMBC): For unambiguous assignment, acquire two-dimensional spectra such as Correlation Spectroscopy (COSY) to identify proton-proton couplings, Heteronuclear Single Quantum Coherence (HSQC) to correlate protons with their directly attached carbons, and Heteronuclear Multiple Bond Correlation (HMBC) to identify long-range proton-carbon correlations.

Data Interpretation and Comparison

The obtained spectral data should be compared with theoretically predicted spectra and data from structurally similar compounds. For instance, the ¹H NMR spectrum of the related compound, 3-(4-Bromo-2,5-dimethoxyphenyl)pyrrolidine, shows characteristic signals for the aromatic protons, methoxy groups, and the pyrrolidine ring protons.[4] For our target compound, we would expect to see:

  • Aromatic Region (6.5-8.0 ppm): Signals corresponding to the three protons on the disubstituted benzene ring. The bromine and ethoxy substituents will influence their chemical shifts and coupling patterns.

  • Ethoxy Group (1.0-4.5 ppm): A triplet corresponding to the methyl group and a quartet for the methylene group.

  • Pyrrolidine Ring (1.5-4.0 ppm): A complex set of multiplets for the aliphatic protons of the pyrrolidine ring.

  • NH Proton: A broad signal, the chemical shift of which can be dependent on concentration and solvent. In a hydrobromide salt, this proton will be associated with the positively charged nitrogen.

Table 1: Expected vs. Experimental NMR Data Comparison

Technique Expected Data (Based on Similar Structures) Experimental Data Concordance
¹H NMR Predicted chemical shifts and coupling constants for aromatic, ethoxy, and pyrrolidine protons.To be filled with experimental results.Yes/No
¹³C NMR Predicted chemical shifts for all unique carbon atoms.To be filled with experimental results.Yes/No
2D NMR Correlations confirming the connectivity of the molecular fragments.To be filled with experimental results.Yes/No

Molecular Weight and Fragmentation Confirmation by Mass Spectrometry (MS)

Mass spectrometry is essential for confirming the molecular weight of the compound and providing information about its fragmentation pattern, which can further support the proposed structure.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)
  • Sample Preparation: Prepare a dilute solution of the sample (approx. 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

  • Ionization Technique: Electrospray ionization (ESI) is a soft ionization technique well-suited for polar molecules like hydrobromide salts, and it will likely produce a strong signal for the protonated molecule [M+H]⁺.

  • Mass Analyzer: A high-resolution mass analyzer, such as a Time-of-Flight (TOF) or Orbitrap, is crucial. These instruments provide highly accurate mass measurements (typically within 5 ppm), allowing for the determination of the elemental composition.[4]

  • Data Acquisition: Acquire the mass spectrum in positive ion mode.

Data Interpretation and Comparison

The key piece of information from HRMS is the accurate mass of the molecular ion. For 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine, the neutral molecule has a chemical formula of C₁₂H₁₆BrNO. The presence of bromine is a key diagnostic feature in the mass spectrum due to its characteristic isotopic pattern (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio).[5] This will result in two peaks for the molecular ion, separated by 2 m/z units, with nearly equal intensity.

Table 2: Molecular Weight and Isotopic Pattern Comparison

Parameter Theoretical Value (for C₁₂H₁₇BrNO⁺) Experimental Data Deviation (ppm)
Monoisotopic Mass [M+H]⁺ (⁷⁹Br) To be calculatedTo be filledTo be calculated
Monoisotopic Mass [M+H]⁺ (⁸¹Br) To be calculatedTo be filledTo be calculated
Isotopic Ratio (⁷⁹Br/⁸¹Br) ~1:1To be measuredN/A

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for assessing the purity of pharmaceutical compounds. By separating the main component from any impurities, it allows for accurate quantification of the purity level.

Experimental Protocol: Reversed-Phase HPLC with UV Detection
  • Instrumentation: A standard HPLC system equipped with a UV detector.

  • Column: A C18 reversed-phase column is a good starting point for a molecule of this polarity.

  • Mobile Phase: A gradient of water (A) and acetonitrile or methanol (B), both containing a small amount of an additive like 0.1% trifluoroacetic acid (TFA) or formic acid to improve peak shape. A typical gradient might run from 10% B to 95% B over 20-30 minutes.

  • Sample Preparation: Prepare a stock solution of the sample in the mobile phase or a compatible solvent at a concentration of approximately 1 mg/mL. Further dilute to an appropriate concentration for injection (e.g., 0.1 mg/mL).

  • Detection: The wavelength for UV detection should be set at a λₘₐₓ of the compound, which can be determined using a UV-Vis spectrophotometer or a diode array detector.

  • Purity Calculation: The purity is typically determined by the area percent method, assuming all components have a similar response factor at the chosen wavelength.

Comparison with an Orthogonal Method

To ensure the trustworthiness of the purity assessment, it is best practice to use an orthogonal method—a separation technique that relies on a different chemical principle. For this compound, Hydrophilic Interaction Liquid Chromatography (HILIC) could be an excellent choice, as it separates compounds based on their polarity in a different way than reversed-phase chromatography.[6]

Table 3: Comparative Purity Analysis

Analytical Method Column Mobile Phase System Purity (%)
Reversed-Phase HPLC C18Water/Acetonitrile GradientTo be determined
HILIC Amide or SilicaAcetonitrile/Aqueous BufferTo be determined

Functional Group Identification by Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR
  • Sample Preparation: Place a small amount of the solid hydrobromide salt directly onto the ATR crystal.

  • Data Acquisition: Collect the spectrum, typically over a range of 4000-400 cm⁻¹.

  • Data Interpretation: Identify characteristic absorption bands for the functional groups present. For 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide, key expected peaks include:

    • N-H stretch: A broad band in the region of 2400-2800 cm⁻¹ is characteristic of a secondary amine salt.

    • C-H stretches: Aliphatic C-H stretches just below 3000 cm⁻¹ and aromatic C-H stretches just above 3000 cm⁻¹.

    • C=C stretches: Aromatic ring vibrations in the 1450-1600 cm⁻¹ region.

    • C-O stretch: A strong band for the aryl-alkyl ether around 1250 cm⁻¹.

    • C-Br stretch: Typically found in the fingerprint region (< 1000 cm⁻¹).

The obtained spectrum can be compared against a reference spectrum for a simple pyrrolidine to highlight the additional peaks from the substituents.[7][8]

Visualizing the Characterization Workflow

A clear workflow ensures a systematic and logical approach to the characterization process.

G cluster_synthesis Synthesis & Purification cluster_characterization Comprehensive Characterization cluster_validation Reference Standard Validation synthesis Synthesis of Crude Product purification Purification (e.g., Crystallization) synthesis->purification nmr Structural Elucidation (NMR) purification->nmr ms Molecular Weight Confirmation (HRMS) purification->ms hplc Purity Assessment (HPLC) purification->hplc ftir Functional Group ID (FTIR) purification->ftir data_comparison Data Comparison & Concordance nmr->data_comparison ms->data_comparison hplc->data_comparison ftir->data_comparison cert_of_analysis Certificate of Analysis Generation data_comparison->cert_of_analysis final_product final_product cert_of_analysis->final_product Qualified Reference Standard

Sources

Validation

A Comparative Guide to the Crystallographic Analysis of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine Hydrobromide Crystals

This guide provides an in-depth technical comparison of X-ray diffraction techniques for the solid-state characterization of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide, a novel pharmaceutical candidate. Designed...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of X-ray diffraction techniques for the solid-state characterization of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide, a novel pharmaceutical candidate. Designed for researchers, scientists, and drug development professionals, this document delves into the experimental intricacies and comparative strengths of single-crystal and powder X-ray diffraction, offering a comprehensive framework for informed analytical strategy.

The three-dimensional atomic arrangement of an active pharmaceutical ingredient (API) is a cornerstone of its physicochemical properties.[1] Characteristics such as solubility, dissolution rate, stability, and bioavailability are intrinsically linked to the crystalline form of the drug substance.[1][2] Therefore, rigorous crystallographic analysis is not merely a regulatory expectation but a fundamental component of robust drug development, ensuring product consistency and therapeutic efficacy.[3]

This guide will navigate the analytical workflow for 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide, presenting a hypothetical yet representative case study. We will explore the nuances of sample preparation, data acquisition, and interpretation for both single-crystal X-ray diffraction (SCXRD) and powder X-ray diffraction (PXRD), culminating in a comparative analysis with alternative characterization techniques.

The Pivotal Role of X-ray Diffraction in Pharmaceutical Development

X-ray diffraction (XRD) stands as a definitive analytical tool for elucidating the atomic and molecular structure of crystalline materials.[4] The technique is predicated on the principle of Bragg's Law, which describes the constructive interference of X-rays scattered by the ordered atomic planes within a crystal lattice.[1][5][6] The resulting diffraction pattern serves as a unique "fingerprint" of the crystalline solid, providing a wealth of information, including:

  • Absolute molecular structure: Unambiguous determination of atomic connectivity, bond lengths, bond angles, and stereochemistry.

  • Polymorphic form identification: Differentiating between various crystalline forms of the same compound, which can exhibit distinct physical properties.[2]

  • Crystallinity assessment: Quantifying the degree of crystalline versus amorphous content in a bulk sample.[1]

  • Purity analysis: Detecting the presence of crystalline impurities.

For a candidate molecule like 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide, understanding these solid-state attributes is critical for controlling the manufacturing process and ensuring the quality of the final drug product.

Single-Crystal X-ray Diffraction (SCXRD): The Gold Standard for Structural Elucidation

SCXRD is an exceptionally precise technique for determining the atomic structure of a crystalline material.[7] It necessitates a well-formed single crystal, which can be challenging to obtain but yields an unparalleled level of structural detail.[7][8]

Experimental Protocol: SCXRD of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine Hydrobromide

Objective: To determine the absolute crystal structure of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide.

Methodology:

  • Crystal Growth:

    • Slow evaporation of a saturated solution of the compound in a suitable solvent system (e.g., ethanol/diethyl ether) at a constant temperature. The goal is to produce single crystals of sufficient size and quality (typically 0.1-0.3 mm in each dimension).

  • Crystal Selection and Mounting:

    • Under a polarized light microscope, select a single, well-formed crystal with sharp edges and no visible defects.

    • Mount the selected crystal on a goniometer head using a cryoprotectant (e.g., paratone-N oil) to prevent crystal degradation during data collection at low temperatures.

  • Data Collection:

    • Mount the goniometer head on a single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation) and a sensitive detector.

    • Cool the crystal to a low temperature (e.g., 100 K) to minimize thermal vibrations and improve data quality.

    • Perform a preliminary unit cell determination to assess crystal quality.

    • Collect a full sphere of diffraction data by rotating the crystal through a series of angles.

  • Structure Solution and Refinement:

    • Process the raw diffraction data to obtain a set of structure factors.

    • Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the atomic positions.[9]

    • Refine the structural model against the experimental data to optimize the atomic coordinates, thermal parameters, and other crystallographic parameters.

Data Presentation: Hypothetical Crystallographic Data for 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine Hydrobromide
ParameterHypothetical Value
Chemical FormulaC₁₂H₁₇Br₂NO
Formula Weight355.08 g/mol
Crystal SystemMonoclinic
Space GroupP2₁/n
a, b, c (Å)9.78 (4), 7.28 (3), 10.70 (4)
α, β, γ (°)90, 110.93 (8), 90
Volume (ų)711.2 (5)
Z4
Calculated Density (g/cm³)1.658
Absorption Coeff. (mm⁻¹)5.95
F(000)704
Crystal Size (mm³)0.25 x 0.20 x 0.15
Temperature (K)100(2)
Radiation (Å)Mo Kα (λ = 0.71073)
Reflections Collected8542
Independent Reflections1645 [R(int) = 0.045]
Final R indices [I>2σ(I)]R₁ = 0.035, wR₂ = 0.085
Goodness-of-Fit on F²1.05

Note: This data is hypothetical and serves for illustrative purposes.

Powder X-ray Diffraction (PXRD): A Versatile Tool for Bulk Material Analysis

PXRD is a powerful technique for analyzing the crystallographic structure of a material in its powdered form.[7] Unlike SCXRD, which requires a single crystal, PXRD examines a large ensemble of randomly oriented crystallites.[7][8][10] This makes it an indispensable tool for routine analysis, quality control, and screening for different solid forms.[2]

Experimental Protocol: PXRD of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine Hydrobromide

Objective: To obtain a characteristic PXRD pattern for the bulk material, confirm phase purity, and assess crystallinity.

Methodology:

  • Sample Preparation:

    • Gently grind a small amount of the crystalline sample into a fine, homogeneous powder using a mortar and pestle to ensure random orientation of the crystallites.[11]

    • Pack the powder into a sample holder, ensuring a flat, smooth surface.

  • Data Collection:

    • Place the sample holder in a powder X-ray diffractometer.

    • Irradiate the sample with a monochromatic X-ray beam (e.g., Cu Kα radiation).

    • Scan the detector over a range of 2θ angles to measure the intensity of the diffracted X-rays.

  • Data Analysis:

    • Plot the intensity of the diffracted X-rays as a function of the 2θ angle to generate the PXRD pattern.

    • Identify the positions and relative intensities of the diffraction peaks.

    • Compare the obtained pattern with reference patterns from a database or with patterns of known polymorphs to confirm the identity and phase purity of the sample.

    • The presence of a broad, diffuse halo in the background can indicate the presence of amorphous content.[1]

Visualization of the Analytical Workflow

XRD_Workflow cluster_scxrd Single-Crystal XRD cluster_pxrd Powder XRD scxrd_start Crystal Growth scxrd_select Crystal Selection scxrd_start->scxrd_select scxrd_mount Mounting scxrd_select->scxrd_mount scxrd_data Data Collection scxrd_mount->scxrd_data scxrd_solve Structure Solution scxrd_data->scxrd_solve scxrd_refine Structure Refinement scxrd_solve->scxrd_refine scxrd_end Absolute Structure scxrd_refine->scxrd_end pxrd_start Sample Grinding pxrd_pack Sample Packing pxrd_start->pxrd_pack pxrd_data Data Collection pxrd_pack->pxrd_data pxrd_analysis Pattern Analysis pxrd_data->pxrd_analysis pxrd_end Phase ID & Purity pxrd_analysis->pxrd_end

Caption: Comparative workflow for SCXRD and PXRD analysis.

Comparative Analysis: SCXRD vs. PXRD and Alternative Techniques

The choice between SCXRD and PXRD depends on the specific analytical question at hand.

FeatureSingle-Crystal X-ray Diffraction (SCXRD)Powder X-ray Diffraction (PXRD)
Sample Requirement Single, high-quality crystal (0.1-0.3 mm).[7][8]Fine powder (microcrystalline).[7][10][11]
Information Yield Absolute 3D atomic structure, bond lengths, angles, stereochemistry.[7]Phase identification, polymorphism, crystallinity, lattice parameters.[2][7]
Primary Application Definitive structure elucidation of new chemical entities.[5]Routine quality control, polymorph screening, bulk material analysis.[1][2]
Advantages Unambiguous and highly precise structural data.[7]Rapid analysis, minimal sample preparation, suitable for bulk samples.[7][11]
Disadvantages Difficult and time-consuming to grow suitable crystals, not representative of the bulk material.[8][11]Less detailed structural information, potential for peak overlap.[11]

While XRD techniques are paramount, a multi-faceted approach to solid-state characterization provides a more complete picture. Other valuable techniques include:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Solid-state NMR can provide information about the local environment of specific atoms within the crystal lattice and can be used to distinguish between different polymorphs.[12][13]

  • Raman and Infrared (IR) Spectroscopy: These vibrational spectroscopy techniques are sensitive to the molecular conformation and intermolecular interactions within the crystal, offering a complementary fingerprint for different solid forms.[13][14]

  • Thermal Analysis (DSC, TGA): Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) can identify phase transitions, melting points, and desolvation events, which are characteristic of specific crystalline forms.

  • Density Functional Theory (DFT): Computational methods like DFT can be used to predict crystal structures and to complement experimental data, particularly in cases where experimental structure determination is challenging.[12]

Analytical_Techniques XRD X-ray Diffraction SCXRD Single-Crystal XRD XRD->SCXRD Detailed Structure PXRD Powder XRD XRD->PXRD Bulk Analysis NMR NMR Spectroscopy XRD->NMR Complementary Vibrational Vibrational Spectroscopy (Raman, IR) XRD->Vibrational Complementary Thermal Thermal Analysis (DSC, TGA) XRD->Thermal Complementary DFT Computational (DFT) XRD->DFT Predictive

Caption: Interrelationship of analytical techniques for solid-state characterization.

Conclusion

The crystallographic analysis of 2-(5-Bromo-2-ethoxyphenyl)pyrrolidine hydrobromide, as with any pharmaceutical candidate, necessitates a strategic and multi-technique approach. Single-crystal X-ray diffraction provides the definitive atomic structure, which is foundational to understanding its chemical behavior. Powder X-ray diffraction, on the other hand, is the workhorse for ensuring the consistency and quality of the bulk drug substance throughout the development lifecycle.

By integrating the detailed structural information from SCXRD with the bulk characterization from PXRD and complementary techniques such as spectroscopy and thermal analysis, drug development professionals can build a comprehensive understanding of the solid-state properties of a new chemical entity. This robust characterization is essential for navigating the complexities of formulation development, ensuring regulatory compliance, and ultimately delivering a safe and effective therapeutic product.

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